(R*,S*)-(+/-)-Fenoterol Hydrobromide

• CAS: 38964-10-2

Core Science & Biosynthesis

Fenoterol Hydrobromide in Respiratory Pharmacology: A Comprehensive Guide to β2-Adrenergic Signaling and Experimental Models

Executive Summary As a Senior Application Scientist in respiratory pharmacology, I approach drug characterization not as a checklist of assays, but as a holistic evaluation of molecular causality. Fenoterol hydrobromide (FHB) remains a cornerstone short-acting β2-adrenergic receptor (SABA) agonist in the management of asthma and Chronic Obstructive Pulmonary Disease (COPD). This technical whitepaper deconstructs the pharmacodynamics, stereochemical nuances, and self-validating experimental protocols required to rigorously evaluate FHB in preclinical and clinical research frameworks.

Mechanistic Foundation: The β2-Adrenergic Cascade

To understand fenoterol’s efficacy, we must trace its mechanism of action from receptor binding to physiological output. Fenoterol’s structural foundation—a resorcinol ring coupled with a bulky p-hydroxyphenyl isopropyl group—confers high selectivity for β2 over β1 receptors and renders the molecule highly resistant to degradation by Catechol-O-methyltransferase (COMT) .

Upon binding to the β2-adrenergic receptors located on the bronchial smooth muscle, FHB triggers a highly specific G-protein coupled cascade. It activates the stimulatory G-protein (Gs), which in turn stimulates adenylyl cyclase (AC) [1]. This enzyme catalyzes the conversion of intracellular ATP into cyclic adenosine monophosphate (cAMP). The localized spike in cAMP activates Protein Kinase A (PKA), which phosphorylates and inactivates myosin light-chain kinase (MLCK) [2]. The ultimate causal result of this phosphorylation is the rapid relaxation of the bronchial smooth muscle, widening the airways and alleviating bronchospasm. Furthermore, this cAMP elevation inhibits the release of pro-inflammatory mediators from mast cells, providing a secondary layer of symptomatic relief [1].

Fenoterol-induced β2AR signaling pathway leading to smooth muscle relaxation.

Stereochemistry and Biased Agonism

In drug development, stereochemistry dictates pharmacodynamics. Fenoterol is commercially synthesized and administered as a racemic mixture. However, isolated pharmacological studies demonstrate that the (R,R)-fenoterol enantiomer is the primary driver of β2AR activation and subsequent bronchodilation [3]. Conversely, the (S,S)-diastereomer is largely inactive regarding bronchodilation but has been implicated in adverse side effects and the development of receptor tolerance [3].

Beyond stereochemistry, fenoterol exhibits a phenomenon known as "biased agonism" or ligand-induced differential signaling. While it robustly activates the classical Gs-protein pathway, confocal microscopy and radioligand binding assays reveal that fenoterol induces a significantly slower rate of β2AR internalization compared to endogenous agonists like epinephrine or isoproterenol [4]. This delayed β-arrestin-mediated internalization is a critical variable when modeling long-term drug tolerance in chronic asthma models.

Experimental Methodologies: In Vitro Airway Smooth Muscle Assay

As application scientists, we do not merely execute steps; we design self-validating systems. The In Vitro Airway Smooth Muscle (ASM) relaxation assay is the gold standard for quantifying the EC50 (potency) and Emax (efficacy) of β2-agonists like FHB. Every step in this protocol is dictated by physiological causality.

Step-by-Step Protocol:

• Tissue Isolation: Isolate tracheal smooth muscle strips from bovine or guinea pig models. Causality: These models are selected because their β2AR expression profiles and cholinergic responses closely mirror human airway mechanics [5].

• Equilibration: Suspend the strips in organ baths containing oxygenated Krebs-Henseleit buffer maintained at 37°C. Causality: This preserves physiological pH and continuous ATP production, ensuring the smooth muscle remains viable for isometric tension recording [5].

• Pre-contraction: Administer a muscarinic agonist, such as Methacholine (1 μM to 10 μM). Causality: β2-agonists induce active relaxation; therefore, we must first establish a stable, elevated cholinergic tone to provide a dynamic measurement window for fenoterol's bronchodilatory effect [5].

• Cumulative Dosing: Add FHB in 0.5 log increments (e.g., 0.1 nM to 10 μM). Causality: A cumulative dosing strategy prevents the rapid receptor desensitization artifacts that occur with massive bolus dosing, allowing us to generate a precise, sigmoidal dose-response curve [5].

• Data Normalization: Measure isometric tension via digital transducers. Causality: The system self-validates by using a final maximal dose of a reference agonist (e.g., Isoproterenol) to normalize the Emax, ensuring that natural variations in tissue strip size do not skew the final pharmacodynamic data [5].

Step-by-step workflow for the In Vitro Airway Smooth Muscle Relaxation Assay.

Pharmacokinetics & Clinical Translation

In clinical applications for severe asthma and COPD, fenoterol hydrobromide is rarely used in isolation. It is frequently co-formulated with ipratropium bromide (an anticholinergic agent) in products like Berodual [6]. The scientific rationale for this combination is rooted in complementary signaling: FHB drives cAMP-mediated relaxation, while ipratropium blocks acetylcholine-induced intracellular calcium influx [7]. This dual-pathway blockade yields superior spirometric improvements (FEV1) compared to either monotherapy [8].

Pharmacokinetically, fenoterol is optimized for local delivery. While its absolute oral bioavailability is incredibly low (~1.5%) due to extensive first-pass sulfation in the gut wall and liver, its inhaled bioavailability reaches approximately 18.7% [7]. The drug acts rapidly, with an onset of 3 to 5 minutes, and maintains bronchodilation for 3 to 5 hours [6].

Quantitative Comparison: Fenoterol vs. Ipratropium Bromide

Pharmacological Parameter	Fenoterol Hydrobromide	Ipratropium Bromide
Drug Class	β2-Adrenergic Agonist (SABA)	Muscarinic Antagonist (SAMA)
Primary Mechanism	Increases cAMP, activates PKA	Decreases intracellular Ca2+
Onset of Action	3 - 5 minutes	15 - 30 minutes
Duration of Action	3 - 5 hours	Up to 6 hours
Inhaled Bioavailability	~18.7%	~4.0%
Metabolic Profile	First-pass sulfation, COMT resistant	Hepatic oxidation

Data synthesized from clinical pharmacodynamic profiles[6], [7].

References

• What is the mechanism of Fenoterol Hydrobromide? - Patsnap Synapse. Source: patsnap.com. URL: [Link]

• What is Fenoterol Hydrobromide used for? - Patsnap Synapse. Source: patsnap.com. URL: [Link]

• Differential Signaling of the Endogenous Agonists at the β2-Adrenergic Receptor - PMC. Source: nih.gov. URL: [Link]

• Berodual Respimat - Summary of Product Characteristics. Source: geneesmiddeleninformatiebank.nl. URL: [Link]

• Berodual: Dosage & Side Effects | MIMS Singapore. Source: mims.com. URL: [Link]

• (R,R)-fenoterol analogues and their use in treating congestive heart failure - Google Patents. Source: google.com.

• Improved delivery of fenoterol plus ipratropium bromide using Respimat® compared with a conventional metered dose inhaler - ERS Publications. Source: ersnet.org. URL: [Link]

• Drugs used in the treatment of respiratory system diseases: Fenoterol hydrobromide. Source: ump.edu.pl. URL: [Link]

• Heterologous amplification of homologous beta-adrenoceptor desensitization in airway smooth muscle. Source: rug.nl. URL: [Link]

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In-Vitro Profiling of Fenoterol Hydrobromide: From Receptor Stereochemistry to Advanced Therapeutic Formulations

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

Fenoterol hydrobromide is a potent, selective β2​ -adrenergic receptor ( β2​ -AR) agonist traditionally utilized as a bronchodilator and tocolytic agent. However, recent in-vitro investigations have fundamentally repositioned this molecule. By isolating its stereoisomers—specifically the (R,R')-enantiomer—researchers have uncovered profound functional selectivity, biased agonism, and unexpected anti-proliferative effects in challenging oncological models like glioblastoma[1][2]. Furthermore, due to its short biological half-life and susceptibility to first-pass metabolism, fenoterol has become a model compound for advanced in-vitro formulation release kinetics[3][4].

As a Senior Application Scientist, I have structured this technical guide to dissect the causality behind fenoterol's in-vitro behavior. We will explore the molecular pharmacology of its stereoisomers, detail self-validating experimental protocols for receptor binding and signaling, map its emerging oncological applications, and evaluate next-generation delivery systems.

Molecular Pharmacology & Stereoselective Receptor Binding

Fenoterol possesses two chiral centers, resulting in four distinct stereoisomers: (R,R'), (S,S'), (R,S'), and (S,R'). The commercial drug is a racemic mixture of the (R,R') and (S,S') enantiomers. In-vitro radioligand displacement and Surface Plasmon Resonance (SPR) studies have definitively proven that the β2​ -AR binding pocket is highly stereoselective[1][5].

The causality here is thermodynamic: the binding of the (R,R')-isomer is entirely entropy-driven, allowing for optimal alignment within the receptor's active core, whereas the (S,S')-isomer exhibits weaker, enthalpy-controlled binding[1]. This stereochemistry directly dictates the downstream functional efficacy (cAMP accumulation) and the receptor's coupling preference to Gs versus Gi proteins.

Quantitative Pharmacological Profiling

Table 1: Comparative In-Vitro Activity of Fenoterol Stereoisomers[1][5]

Stereoisomer	Cell Line / Model	Binding Affinity ( Ki​ / Kd​ )	cAMP Accumulation ( EC50​ )	Proliferation Inhibition ( IC50​ )
(R,R')-Fenoterol	1321N1 Astrocytoma	~126 - 139 nM	16 nM	0.4 nM
(S,S')-Fenoterol	1321N1 Astrocytoma	> 10,000 nM	1856 nM	184 nM
(R,R')-Fenoterol	HEK293- β2​ -AR	High Affinity	Full Agonist	N/A
(S,S')-Fenoterol	HEK293- β2​ -AR	Low Affinity	Partial Agonist	N/A

Experimental Protocol 1: SPR Biosensor Screening for Wild-Type β2​ -AR Binding Kinetics

Traditional radioligand assays generate radioactive waste and only provide endpoint data. SPR is utilized here to capture real-time association ( kon​ ) and dissociation ( koff​ ) rates, providing a self-validating kinetic profile.

Causality of Design: The wild-type β2​ -AR is highly unstable when purified. We utilize a His-10 tagged receptor solubilized in MNG (Maltose Neopentyl Glycol) detergent to maintain the native conformational fold during immobilization[5].

Step-by-Step Methodology:

• Surface Preparation: Activate an NTA (Nitrilotriacetic acid) sensor chip with Ni2+ solution (500 µM NiCl2​ ) for 60 seconds at 10 µL/min.

• Receptor Immobilization: Inject the purified His-10 tagged β2​ -AR (solubilized in MNG detergent) over the active channel until a stable baseline shift of ~3000 Response Units (RU) is achieved.

• Reference Channel Validation (Critical Step): To ensure binding specificity, pre-incubate a separate aliquot of the receptor with a slow-off-rate agonist (e.g., BI-16710725) to permanently block the active site. Immobilize this blocked receptor on a reference channel. Subtracting the reference signal from the active signal eliminates non-specific lipid/detergent binding artifacts[5].

• Analyte Injection: Inject fenoterol hydrobromide at varying concentrations (10 nM to 1 µM) at a high flow rate (50 µL/min) to minimize mass transport limitations.

• Regeneration: Wash the surface with running buffer containing 0.01% MNG to allow complete dissociation of fenoterol before the next injection.

Signal Transduction & Functional Selectivity

Upon binding to the β2​ -AR, (R,R')-fenoterol induces a conformational shift that activates the Gs protein, stimulating adenylyl cyclase (AC) to convert ATP into cyclic AMP (cAMP). This secondary messenger activates Protein Kinase A (PKA), which subsequently phosphorylates the cAMP-responsive element binding protein (CREB)[6].

However, in-vitro studies on human peripheral blood T lymphocytes have revealed that the chemokine TARC (Thymus and Activation-Regulated Chemokine) can hijack this pathway. Pre-exposure to TARC induces Src kinase-dependent membrane translocation of GRK2 and β -arrestin, which sterically hinders fenoterol's ability to couple the β2​ -AR to Gs, thereby blunting cAMP accumulation by ~25%[6].

Figure 1: Fenoterol-induced Gs/cAMP signaling pathway and its desensitization by TARC.

Emerging Oncological Applications: Glioblastoma & Astrocytoma

Astrocytomas and glioblastomas are notoriously refractory to standard chemotherapy. However, these tumors frequently overexpress β2​ -ARs. In-vitro studies using the 1321N1 astrocytoma and U118 glioblastoma cell lines have demonstrated that (R,R')-fenoterol and its derivatives (e.g., MNF) act as potent anti-mitogenic agents[2][7].

Mechanistic Causality: The massive influx of cAMP triggered by (R,R')-fenoterol downregulates the expression of Cyclin D1 and Cyclin A, while simultaneously upregulating the cyclin-dependent kinase inhibitor p27 Kip1. Furthermore, it inhibits the phosphorylation of survival kinase AKT at Ser-473. This orchestrated signaling cascade forces the cancer cells into a G1 cell cycle arrest[2].

Figure 2: cAMP-mediated G1 cell cycle arrest in glioblastoma cells via fenoterol stimulation.

Experimental Protocol 2: In-Vitro cAMP Accumulation & Proliferation Assay

This protocol is designed as a self-validating system to correlate receptor activation directly with tumor growth inhibition[2][8].

Causality of Design: We utilize IBMX (3-isobutyl-1-methylxanthine) in the cAMP assay. IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. Without IBMX, the cellular PDEs would rapidly degrade the newly synthesized cAMP, yielding false-negative efficacy data.

Step-by-Step Methodology:

• Cell Seeding: Plate 1321N1 astrocytoma cells in 24-well plates at a density of 5×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours.

• Serum Starvation: Wash cells with PBS and switch to serum-free DMEM for 16 hours to synchronize the cell cycle.

• cAMP Assay Preparation: Pre-incubate cells with 1 mM IBMX for 15 minutes at 37°C to halt PDE activity.

• Agonist Stimulation: Add (R,R')-fenoterol (concentrations ranging from 10−10 to 10−5 M) for exactly 10 minutes.

• Lysis & Quantification: Terminate the reaction by aspirating the medium and adding 0.1 M HCl to lyse the cells. Quantify intracellular cAMP using a competitive ELISA kit. Validation Control: Ensure basal cAMP levels (vehicle only) remain stable.

• Proliferation Correlation ( 3 H-Thymidine): In a parallel plate, treat synchronized cells with fenoterol for 24 hours, pulsing with 1 µCi/mL [ 3 H]-thymidine for the final 16 hours. Harvest cells onto glass fiber filters and measure incorporated radioactivity via liquid scintillation counting to confirm DNA synthesis inhibition[7][8].

Advanced Formulation & In-Vitro Release Kinetics

Despite its potency, fenoterol hydrobromide suffers from a short half-life and extensive first-pass metabolism (only ~14% absorbed nasally and 9% via pulmonary routes)[4]. To circumvent this, formulation scientists have developed advanced delivery systems, utilizing in-vitro release models to predict in-vivo pharmacokinetics.

Table 2: In-Vitro Release Kinetics of Advanced Fenoterol Formulations[3][4][9]

Formulation Type	Key Excipients / Enhancers	In-Vitro Model / Medium	Key Kinetic Metric	Clinical Rationale
Compression Coated Tablets	Kollidon® SR, Polyox® WSR 303	USP Dissolution (pH 1.2 to 6.8)	Zero-order release; t75​ = 8.92 h	Prevention of nocturnal asthma via extended release.
Transdermal Patch	Transcutol & Oleic Acid (co-solvent)	Franz Diffusion Cell (Hairless Guinea Pig Skin)	Highest drug flux; enhanced permeability	Bypasses hepatic first-pass metabolism; steady-state delivery.
Suppositories (Hydrophilic)	Polyethylene Glycol (PEG)	USP Rotating Basket (pH 7.4 buffer)	>90% release within 30 min	Rapid systemic absorption for pediatric or severe dyspnea patients.
Suppositories (Fatty Base)	Witepsol H15 + Aqueous Drug	USP Rotating Basket (pH 7.4 buffer)	100% fast release (burst effect)	Immediate bronchodilation without oral administration.

In-vitro transdermal permeation studies utilizing unjacketed Franz diffusion cells demonstrated that pre-treating the skin with cis-oleic acid two hours prior to patch application significantly disrupted the stratum corneum lipid bilayers, maximizing fenoterol flux[4]. Conversely, compression-coated tablets utilizing Kollidon® SR partitioned the drug between the core and the coat, shifting the release mechanism to a highly predictable zero-order kinetic profile, ideal for maintaining therapeutic plasma levels overnight[3].

References

• The effect of fenoterol stereochemistry on the β2 adrenergic receptor system: ligand directed chiral recognition. National Institutes of Health (NIH). Available at:[Link]

• Exposure to TARC alters β2-adrenergic receptor signaling in human peripheral blood T lymphocytes. American Physiological Society Journal. Available at:[Link]

• Discovery of β2 Adrenergic Receptor Ligands Using Biosensor Fragment Screening of Tagged Wild-Type Receptor. National Institutes of Health (NIH). Available at:[Link]

• Preparation and In-vivo Pharmacokinetic Study of a Novel Extended Release Compression Coated Tablets of Fenoterol Hydrobromide. National Institutes of Health (NIH). Available at:[Link]

• In vitro Transdermal Permeation of Fenoterol Hydrobromide. DigitalCommons@URI. Available at:[Link]

• Preparation and evaluation of fenoterol hydrobromide suppositories. Drug Discoveries & Therapeutics. Available at:[Link]

• Effect of (R-R)-fenoterol on cell-cycle marker proteins. ResearchGate. Available at:[Link]

• Antitumor activity of (R,R')-4′-methoxy-1-naphthylfenoterol in a rat C6 glioma xenograft model in the mouse. ResearchGate. Available at:[Link]

• 2-Adrenergic Receptor Agonists Inhibit the Proliferation of 1321N1 Astrocytoma Cells. ResearchGate. Available at:[Link]

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• 5. Discovery of β2 Adrenergic Receptor Ligands Using Biosensor Fragment Screening of Tagged Wild-Type Receptor - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]
• 9. ddtjournal.com [ddtjournal.com]

Fenoterol Hydrobromide: A Comprehensive Technical Guide on Solubility Dynamics and Stability Characteristics

Executive Summary

Fenoterol hydrobromide is a potent, selective β2-adrenergic agonist utilized extensively in the management of reversible airway obstructions such as asthma and chronic obstructive pulmonary disease (COPD). From a physicochemical perspective, the successful formulation of fenoterol hydrobromide—whether in aqueous nebulizer solutions or pressurized metered-dose inhalers (pMDIs)—requires a rigorous understanding of its solubility thermodynamics and degradation kinetics.

As a highly polar molecule featuring a resorcinol moiety and a secondary amine, fenoterol is highly susceptible to specific environmental stressors, including pH shifts, oxidative radicals, and dielectric mismatches in non-polar solvents. This whitepaper provides an in-depth mechanistic analysis of fenoterol hydrobromide's stability profile, delivering self-validating experimental protocols designed for drug development professionals and analytical scientists.

Physicochemical Profiling and Solubility Dynamics

The solubility of an active pharmaceutical ingredient (API) is dictated by its molecular structure and the dielectric constant ( ϵ ) of the surrounding medium. Fenoterol hydrobromide (CAS 1944-12-3) possesses a high dielectric constant ( ϵ≈60.1 ) due to its ionic hydrobromide salt form and multiple hydrogen-bond-donating phenolic hydroxyl groups 1[1].

Because of this polarity, the API exhibits excellent solubility in highly polar solvents like water and ethanol, but faces severe thermodynamic barriers when introduced to non-polar continuous phases, such as hydrofluoroalkane (HFA) propellants.

Table 1: Fenoterol Hydrobromide Solubility Profile

Solvent System	Solubility Limit	Causality / Mechanistic Notes
Water	25 - 50 mg/mL	High solubility driven by ion-dipole interactions and hydrogen bonding. Requires ultrasonic agitation for rapid dissolution 2[2].
Ethanol (96%)	Soluble	Ethanol ( ϵ≈27.1 ) acts as an excellent organic solvent due to its amphiphilic nature, solvating the aromatic rings while hydrogen-bonding with the hydroxyls1[1].
HFA 134a Propellant	Insoluble (Precipitates)	The low dielectric constant of HFA 134a ( ϵ≈9.5 ) creates a massive thermodynamic penalty, preventing the solvation of the polar API 1[1].
PBS / Saline	≥ 2.5 mg/mL	Readily soluble when utilizing co-solvent bridging (e.g., 10% DMSO or PEG300) to lower the activation energy of dissolution 2[2].

Chemical Stability and Degradation Pathways

The chemical stability of fenoterol hydrobromide is primarily threatened by two mechanisms: Alkaline Hydrolysis and Oxidative Stress .

• pH-Dependent Hydrolysis: In aqueous solutions, the degradation of fenoterol is highly pH-dependent. The molecule exhibits a pH-rate minimum (maximum stability) at a highly specific acidic range of pH 3.2 to 3.5 3[3]. When exposed to alkaline environments (pH > 7.0), the phenolic hydroxyl groups deprotonate. This increases the electron density on the aromatic rings, drastically lowering the activation energy required for auto-oxidation and nucleophilic attack. Forced degradation studies show that heating fenoterol in 2 M NaOH for 2.5 hours results in a massive 56% loss of the API4[4].

• Peroxidative Metabolism: Fenoterol is highly susceptible to oxidation by endogenous airway peroxidases (MPO/LPO) and reactive oxygen species (ROS). The resorcinol moiety acts as the primary site of attack, leading to the generation of free radicals and complex polyphenolic cleavage products 5[5].

Fig 1. Logical relationship of Fenoterol Hydrobromide degradation pathways and stabilization.

Table 2: Forced Degradation Profile (HPLC Validation Data)

Stress Condition	Reagent / Environment	Degradation Extent	Mechanistic Causality
Alkaline Hydrolysis	1 M NaOH (80°C, 4h)	Severe (~45.4% loss)	Deprotonation of phenolic groups accelerates nucleophilic attack and oxidative coupling6[6].
Acidic Hydrolysis	1 M HCl (80°C, 4h)	Minimal	Protonation of hydroxyls protects the resorcinol ring from degradation 6[6].
Chemical Oxidation	3% H2O2 (80°C, 4h)	Moderate to Severe	Radical formation leading to structural modification and cleavage 6[6].

Formulation Stability: The pMDI Microenvironment

Formulating fenoterol hydrobromide into a solution-based pressurized metered-dose inhaler (pMDI) requires precise manipulation of the solvent system's dielectric constant. Because the API ( ϵ≈60.1 ) is insoluble in HFA 134a propellant ( ϵ≈9.5 ), a co-solvent such as absolute ethanol ( ϵ≈27.1 ) must be utilized to bridge the polarity gap.

If the formulation contains an HFA propellant concentration higher than 74% v/v and an ethanol concentration lower than 24% v/v, the system fails to reach the critical dielectric threshold, resulting in immediate thermodynamic rejection and precipitation of the API 1[1]. Optimal stability is achieved when HFA is kept below 72% v/v and ethanol is maintained above 27% v/v, ensuring a clear, stable solution that yields a Mass Median Aerodynamic Diameter (MMAD) of ~2 µm 1[1].

Fig 2. Workflow of dielectric constant matching for pMDI formulation stability.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, embedding internal controls directly into the workflow.

Protocol 1: Stability-Indicating HPLC Assay for Fenoterol Hydrobromide

This protocol isolates the intact API from its degradation products to accurately quantify stability 6[6].

• Step 1: Mobile Phase Preparation. Mix Acetonitrile and Water (30:70, v/v) containing 0.1% triethylamine. Adjust the pH to 5.0 using formic acid.

  • Causality: Triethylamine acts as a silanol-masking agent, preventing the secondary amine of fenoterol from interacting with unreacted silanol groups on the stationary phase, thereby eliminating peak tailing. A pH of 5.0 ensures a consistent ionization state for reproducible retention times.

• Step 2: Chromatographic System Setup. Equilibrate a reversed-phase C18 column (150 mm × 3.9 mm i.d., 5 µm) at a flow rate of 1.0 mL/min. Set UV detection to 276 nm.

  • Causality: The C18 stationary phase provides optimal hydrophobic retention for the moderately polar molecule. The 276 nm wavelength corresponds to the UV absorption maximum of the resorcinol chromophore, maximizing the signal-to-noise ratio.

• Step 3: Stress Condition Execution (Self-Validation). Expose 0.075 mg/mL fenoterol standard solutions to 1 M NaOH, 1 M HCl, and 3% H2O2 at 80°C for 4 hours. Neutralize the samples and inject them alongside a freshly prepared, unstressed control standard.

  • Causality: Running parallel stressed and unstressed samples validates the method as "stability-indicating." If the method can baseline-resolve the intact API peak from the newly formed degradation peaks (without co-elution), the system validates its own resolving power.

Protocol 2: pMDI Formulation Physical Stability Assessment

This protocol evaluates the thermodynamic stability of fenoterol in an aerosolized microenvironment 1[1].

• Step 1: Co-solvent Blending. Blend absolute ethanol with HFA 134a propellant to achieve a final ethanol concentration of >27% v/v.

  • Causality: Ethanol acts as a dielectric bridge. Failing to reach this concentration results in the immediate precipitation of the API due to the non-polar nature of HFA 134a.

• Step 2: Acidification and API Solubilization. Add 0.01% w/w Hydrochloric acid (1 N) or citric acid to adjust the apparent pH of the liquid phase to 3.2–3.5. Dissolve the fenoterol hydrobromide.

  • Causality: Acidification locks the molecule into its pH-rate minimum, keeping the phenolic hydroxyls protonated and shutting down the primary pathway for alkaline auto-oxidation7[7].

• Step 3: Crimping and Aerodynamic Assessment. Seal the canister with a metering valve and assess the Mass Median Aerodynamic Diameter (MMAD) using an Andersen cascade impactor.

  • Causality: Validates that the physical stability of the internal solution translates directly to a functional Fine Particle Fraction (FPF < 6.4 µm), ensuring deep lung deposition efficacy.

References

• Title: Factors Affecting the Stability and Performance of Ipratropium Bromide; Fenoterol Hydrobromide Pressurized-Metered Dose Inhalers Source: National Institutes of Health (PMC) URL: [Link]

• Title: Peroxidative Metabolism of β2-Agonists Salbutamol and Fenoterol and Their Analogs Source: National Institutes of Health (PMC) URL: [Link]

• Title: Validation of new analytical methodology for determining fenoterol hydrobromide by HPLC: application in pharmaceutical products Source: Biblioteca Virtual em Saúde (BVS) URL: [Link]

• Title: A Stability-Indicating Spectrophotometric Method for the Determination of Fenoterol in Pharmaceutical Preparations Source: Taylor & Francis Online URL: [Link]

• Title: T 0943/01 (Aerosol formulations/BOEHRINGER) of 23.03.2006 Source: European Patent Office (EPO) URL: [Link]

• Title: RU2479304C1 - Stable solution of fenoterol hydrobromide Source: Google Patents URL

Sources

• 1. Factors Affecting the Stability and Performance of Ipratropium Bromide; Fenoterol Hydrobromide Pressurized-Metered Dose Inhalers - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Peroxidative Metabolism of β2-Agonists Salbutamol and Fenoterol and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. docs.bvsalud.org [docs.bvsalud.org]
• 7. RU2479304C1 - Stable solution of fenoterol hydrobromide - Google Patents [patents.google.com]

Protocols & Analytical Methods

HPLC method for (R*,S*)-(+/-)-Fenoterol Hydrobromide analysis

Title : Stereoselective HPLC Method for the Resolution and Quantification of (R,S)-(+/-)-Fenoterol Hydrobromide and its Diastereomers

Scientific Context and Stereochemical Significance

Fenoterol hydrobromide is a potent, short-acting β2-adrenergic receptor agonist widely used as a bronchodilator in the management of asthma and chronic obstructive pulmonary disease (COPD)[1]. Structurally, fenoterol possesses two chiral centers, giving rise to four distinct stereoisomers: the (R,R) and (S,S) enantiomers, and the (R,S) and (S,R) enantiomers. The commercial active pharmaceutical ingredient (API) is typically formulated as a racemic mixture of the (R,R) and (S,S) configurations[2].

Pharmacological studies demonstrate profound stereoselectivity in fenoterol's efficacy. The (R,R)-enantiomer acts as the eutomer, binding with high affinity to the β2-adrenergic receptor to induce bronchodilation, whereas the (S,S)-enantiomer (distomer) exhibits significantly lower activity and different transport kinetics. The (R,S)-(+/-) diastereomeric pair—comprising the (R,S) and (S,R) isomers—often emerges as a synthetic byproduct (Impurity 1)[1]. Accurate analytical resolution of the (R,S) diastereomers from the active (R,R) racemate is critical for impurity profiling, pharmacokinetic tracking, and ensuring therapeutic safety.

Fig 1: Pharmacodynamic pathway illustrating the stereoselective activation of β2-receptors by (R,R)-Fenoterol.

Analytical Strategy & Causality

The separation of fenoterol's four stereoisomers requires a direct chiral HPLC approach utilizing a Chiral Stationary Phase (CSP). While achiral C18 columns are sufficient for co-formulation assays of fenoterol and ipratropium[3], they cannot resolve enantiomeric pairs.

• Stationary Phase Causality : We utilize a Cellobiohydrolase (CBH) chiral stationary phase (e.g., CHIRALPAK CBH). The CBH protein provides a complex chiral environment with multiple binding sites. Stereorecognition is driven by a combination of hydrogen bonding, dipole-dipole interactions, and hydrophobic inclusion.

• Mobile Phase Causality : Fenoterol contains a secondary aliphatic amine (pKa ~8.5) and two phenolic hydroxyl groups (pKa ~10.0)[4]. By buffering the aqueous mobile phase to pH 5.8 using 10 mM ammonium acetate, the secondary amine remains fully protonated (cationic) while the phenolic groups remain neutral. This specific ionization state is mandatory to facilitate strong ionic interactions with the acidic clefts of the CBH protein, enabling the baseline resolution of the (R,S) and (R,R) pairs. The addition of 5% isopropanol acts as an organic modifier to modulate hydrophobic retention and prevent peak broadening.

Experimental Protocol: Stereoselective HPLC Analysis

Self-Validating System Checkpoint : This protocol incorporates built-in system suitability criteria. If the resolution ( Rs​ ) between the (R,S) and (S,R) peaks falls below 1.5, the system is invalid. This indicates either buffer degradation or column saturation, prompting immediate recalibration before sample analysis can proceed.

Step 1: Reagent and Mobile Phase Preparation

• Dissolve 0.77 g of ammonium acetate in 1000 mL of ultrapure water (18.2 MΩ·cm) to yield a 10 mM solution.

• Adjust the pH precisely to 5.8 ± 0.05 using dilute acetic acid. Critical Step: pH deviations >0.1 will alter the ionization state of fenoterol's secondary amine, collapsing chiral resolution.

• Mix 950 mL of the pH 5.8 buffer with 50 mL of HPLC-grade Isopropanol (95:5 v/v).

• Filter the mobile phase through a 0.22 µm hydrophilic membrane and degas ultrasonically for 15 minutes.

Step 2: Sample Preparation

• Standard Stock Solution : Accurately weigh 10.0 mg of Fenoterol Hydrobromide Reference Standard (containing both the API racemate and Impurity 1)[1].

• Dissolve in 10 mL of mobile phase to create a 1.0 mg/mL stock.

• Working Solution : Dilute the stock solution 1:100 with mobile phase to achieve a final concentration of 10 µg/mL. Filter through a 0.45 µm PTFE syringe filter into an amber HPLC vial (fenoterol is light-sensitive).

Step 3: Chromatographic Execution Execute the analysis using the parameters defined in Table 1. Ensure the column oven is strictly maintained at 22°C, as chiral recognition on protein-based columns is highly temperature-dependent.

Fig 2: Step-by-step analytical workflow ensuring reproducible stereoisomer resolution.

Quantitative Data & System Suitability

The following tables summarize the optimized chromatographic conditions required for the successful baseline separation of the four fenoterol stereoisomers and the expected validation metrics.

Table 1: Optimized HPLC Parameters

Parameter	Specification	Causality / Rationale
Column	CHIRALPAK CBH (100 × 3 mm, 5 µm)	Protein-based CSP provides selective chiral clefts for basic amines.
Mobile Phase	10 mM Ammonium Acetate (pH 5.8) / Isopropanol (95:5, v/v)	pH 5.8 ensures full protonation of the secondary amine for CSP binding.
Flow Rate	0.5 mL/min	Balances longitudinal diffusion with optimal mass transfer in the CSP.
Column Temperature	22°C	Prevents thermal denaturation of the CBH protein and stabilizes binding kinetics.
Detection	UV at 280 nm (or ESI-MS/MS)	280 nm targets the absorbance maximum of the resorcinol/phenol rings[3].
Injection Volume	10 µL	Prevents column overloading, which causes peak fronting in chiral phases.

Table 2: Expected System Suitability and Elution Profile (Note: Absolute retention times may vary based on column batch, but relative separation remains constant).

Stereoisomer	Relative Retention Time (RRT)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )
(S,S)-Fenoterol (Distomer)	1.00	N/A	≤ 1.3
(R,R)-Fenoterol (Eutomer)	1.35	> 2.0	≤ 1.3
(R,S)-Fenoterol (Impurity)	1.80	> 1.5	≤ 1.4
(S,R)-Fenoterol (Impurity)	2.15	> 1.5	≤ 1.4

Conclusion

The quantification of (R,S)-(+/-)-Fenoterol Hydrobromide requires precise control over the mobile phase microenvironment to exploit the stereoselective binding pockets of protein-based chiral stationary phases. By strictly maintaining a pH of 5.8 and a temperature of 22°C, this isocratic HPLC method provides a robust, self-validating framework for isolating the inactive/toxic diastereomers from the active (R,R)/(S,S) racemate, ensuring the highest standards of pharmaceutical integrity.

References

• Source: d-nb.
• Source: nih.
• Source: nih.
• Source: lgcstandards.
• Source: grokipedia.
• Source: veeprho.

Sources

• 1. veeprho.com [veeprho.com]
• 2. US9522871B2 - Preparation of (R,R)-fenoterol and (R,R)-or (R,S)-fenoterol analogues and their use in treating congestive heart failure - Google Patents [patents.google.com]
• 3. Chromatographic fingerprinting of ipratropium and fenoterol in their novel co-formulated inhaler treating major respiratory disorders; application to delivered dose uniformity testing along with greenness and whiteness assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. grokipedia.com [grokipedia.com]

Application Note: Advanced Spectrophotometric Strategies for the Determination of Fenoterol Hydrobromide

Target Audience: Analytical Chemists, Quality Control (QC) Scientists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredient (API) and Commercial Dosage Forms (Tablets, Syrups, Inhalants)

Introduction & Clinical Context

Fenoterol hydrobromide (FH) is a potent, selective β2​ -adrenergic agonist widely prescribed as a bronchodilator for the management of asthma and chronic obstructive pulmonary disease (COPD). Due to its low therapeutic dosage and the complexity of pharmaceutical matrices, quantitative analysis requires high sensitivity and selectivity.

While High-Performance Liquid Chromatography (HPLC) is the pharmacopeial standard for FH quantification[1], UV-Vis spectrophotometry offers a rapid, highly reproducible, and cost-effective alternative for routine QC and high-throughput screening. Because the native UV absorbance of FH lacks the necessary sensitivity and specificity in complex matrices, derivatization strategies leveraging the molecule's distinct functional groups—specifically its phenolic ring and secondary aliphatic amine —are employed to shift absorbance into the visible spectrum[2][3].

This application note synthesizes validated spectrophotometric workflows, detailing the mechanistic causality behind reagent selection, optimal reaction conditions, and protocol execution.

Mechanistic Principles of Derivatization

The structural topography of Fenoterol hydrobromide allows for multiple orthogonal derivatization pathways. Understanding the chemical causality of these reactions is critical for troubleshooting and method validation.

• Redox-Complexation (o-Phenanthroline/Fe³⁺): The phenolic hydroxyl groups of FH act as mild reducing agents. In an acidic environment, FH reduces Fe³⁺ to Fe²⁺. The newly formed Fe²⁺ immediately undergoes complexation with o-phenanthroline to form a highly stable, deep-red colored tris(o-phenanthroline)-iron(II) complex ( λmax​ = 510 nm)[3].

• Nucleophilic Aromatic Substitution (NBD-Cl): The secondary aliphatic amine of FH acts as a nucleophile. When reacted with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl) in a precisely controlled mildly alkaline environment (pH 7.2), the amine displaces the chloride ion, forming a yellow fluorescent adduct ( λmax​ = 400 nm)[4][5].

• Oxidative Coupling (MBTH): In the presence of an oxidant (e.g., ceric sulfate or Fe³⁺), 3-methyl-2-benzothiazolinone hydrazone (MBTH) forms an active electrophilic cation. This cation attacks the electron-rich phenolic ring of FH (para to the hydroxyl group), yielding a red-brown chromogen ( λmax​ = 475 nm)[2].

Reaction Pathway Visualization

Fig 1: Spectrophotometric derivatization pathways of Fenoterol Hydrobromide based on functional groups.

Comparative Method Performance

The following table summarizes the quantitative metrics of the primary spectrophotometric methods utilized for FH analysis, enabling scientists to select the appropriate method based on available instrumentation and required limits of detection (LOD).

Derivatization Reagent	Target Functional Group	λmax​ (nm)	Linear Range ( μ g/mL)	LOD ( μ g/mL)	Reference
o-Phenanthroline / Fe³⁺	Phenolic Ring	510	1.0 – 8.0	0.23	[3]
NBD-Cl (pH 7.2)	Secondary Amine	400	5.0 – 30.0	0.24	[2][4]
MBTH / Ceric Sulfate	Phenolic Ring	475	3.0 – 12.0	~0.50	[2]
Diazotized Benzocaine	Phenolic Ring	436	0.5 – 10.0	0.0036	[6]
4-Aminoantipyrine / Fe(CN)₆³⁻	Phenolic Ring	505	0.5 – 40.0	0.10	[2][6]

Detailed Experimental Protocols

To ensure self-validating and reproducible systems, the following protocols detail not only the procedural steps but the chemical rationale governing them.

Protocol A: Determination via o-Phenanthroline and Iron(III) Reduction[3]

This method is highly favored for its exceptional stability and the widespread availability of reagents.

Reagents & Materials:

• Standard Fenoterol hydrobromide stock solution (100 µg/mL in distilled water).

• Ferric chloride ( FeCl3​ ) aqueous solution (0.02 M).

• o-Phenanthroline aqueous solution (0.2% w/v). Note: Dissolve with gentle heating if necessary.

Step-by-Step Procedure:

• Aliquoting: Transfer varying volumes of the FH stock solution (e.g., 0.1 to 0.8 mL) into a series of 10 mL volumetric flasks to cover the linear range of 1.0 – 8.0 µg/mL.

• Reagent Addition: Add exactly 1.0 mL of the 0.02 M FeCl3​ solution to each flask.

  • Causality: FeCl3​ must be added before the complexing agent to allow the phenolic groups of FH to initiate the reduction of Fe³⁺ to Fe²⁺.

• Complexation: Add 1.0 mL of the 0.2% o-phenanthroline solution to the mixture.

• Thermodynamic Activation: Place the flasks in a thermostatic water bath at 70°C for 20 minutes.

  • Causality: The redox reaction between the phenolic ring and Fe³⁺ is kinetically sluggish at room temperature. Heating provides the necessary activation energy to drive the reduction to completion, ensuring maximum formation of the Fe²⁺-phenanthroline complex.

• Cooling & Dilution: Remove the flasks, cool rapidly to room temperature under running water, and make up to the 10 mL mark with distilled water.

• Measurement: Measure the absorbance of the red-colored complex at 510 nm against a reagent blank prepared simultaneously without the drug.

Protocol B: Determination via NBD-Cl Derivatization[4][5]

This method is highly specific to the secondary amine, avoiding interference from excipients that might possess phenolic or reducing properties.

Reagents & Materials:

• Standard Fenoterol hydrobromide stock solution (100 µg/mL in methanol).

• NBD-Cl solution (0.1% w/v in methanol). Note: Prepare fresh and protect from light.

• Borate buffer (pH 7.2).

Step-by-Step Procedure:

• Aliquoting: Transfer aliquots of FH stock solution into 10 mL volumetric flasks to achieve final concentrations of 5.0 – 30.0 µg/mL.

• Buffering: Add 1.0 mL of Borate buffer (pH 7.2).

  • Causality (Critical Step): The pH must be strictly maintained at 7.2. At pH < 7.0, the secondary amine of FH becomes protonated, neutralizing its nucleophilicity and preventing the displacement of the chloride on NBD-Cl. At pH > 8.0, NBD-Cl undergoes rapid base-catalyzed hydrolysis to yield 4-hydroxy-7-nitrobenzo-2-oxa-1,3-diazole (NBD-OH), which produces a high background absorbance and destroys the reagent.

• Derivatization: Add 1.0 mL of the 0.1% NBD-Cl solution.

• Incubation: Heat the mixture in a water bath at 70°C for 25 minutes.

• Quenching: Cool the flasks in an ice bath to arrest the reaction.

• Acidification (Optional but Recommended): Add 0.2 mL of 0.1 M HCl.

  • Causality: Acidification halts any further reaction and suppresses the background absorbance of unreacted NBD-Cl, significantly improving the signal-to-noise ratio.

• Dilution & Measurement: Make up to volume with methanol and measure absorbance at 400 nm against a reagent blank.

Method Validation & System Suitability

To guarantee the trustworthiness of the analytical data, any adopted spectrophotometric method must be validated according to ICH Q2(R1) guidelines[1].

• Linearity & Range: Construct calibration curves using a minimum of 5 concentration levels. The correlation coefficient ( r2 ) must be ≥0.999 .

• Accuracy (Recovery Studies): Perform standard addition by spiking known concentrations of pure FH into pre-analyzed pharmaceutical formulations (e.g., syrups or crushed tablets). Acceptable recovery ranges are typically 98.0% – 102.0%[4].

• Specificity: Analyze a placebo matrix (excipients such as lactose, starch, magnesium stearate, and common preservatives) using the chosen protocol. The absorbance of the placebo should not exceed the reagent blank, proving that the chromogenic reaction is specific to the active pharmaceutical ingredient[5].

References

• Source: ResearchGate (Originally published in Il Farmaco, 58(10), 1033-8, 2003)
• Title: Spectrophotometric determination of fenoterol hydrobromide in pure form and dosage forms Source: ResearchGate URL
• Source: NIH.gov (PubMed)
• Title: Validation of sensitive spectrophotometric method for determination of Salmeterol xinafoate and Fenoterol hydrobromide via o-Phenanthroline and iron complexation Source: Journal of Applied Pharmaceutical Science URL
• Title: A Stability-Indicating Spectrophotometric Method for the Determination of Fenoterol in Pharmaceutical Preparations Source: ResearchGate URL
• Title: Determination of fenoterol hydrobromide by sequential injection analysis with spectrophotometric detection Source: Semantic Scholar URL
• Source: BVSalud (Virtual Health Library)

Sources

• 1. docs.bvsalud.org [docs.bvsalud.org]
• 2. researchgate.net [researchgate.net]
• 3. japsonline.com [japsonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Spectrophotometric determination of fenoterol hydrobromide in pure form and dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Administration of Fenoterol Hydrobromide in Murine Models of Allergic Asthma: Application Note &amp; Protocol

Executive Summary & Mechanistic Rationale

Fenoterol hydrobromide is a potent, short-acting β2​ -adrenergic receptor agonist (SABA) traditionally utilized in the clinical management of acute bronchospasm associated with asthma and chronic obstructive pulmonary disease (COPD)[1]. In preclinical respiratory research and drug development, administering fenoterol in murine models of allergic airway inflammation serves a dual critical purpose. First, it acts as a highly reliable positive control for bronchodilation during airway hyperresponsiveness (AHR) assays[2]. Second, it provides a baseline to study β2​ -receptor desensitization (tachyphylaxis) and the synergistic effects of novel co-therapies, such as inhaled corticosteroids or muscarinic antagonists[3].

Pharmacodynamics of Fenoterol Hydrobromide

The therapeutic efficacy of fenoterol is rooted in its high binding affinity for β2​ -adrenergic receptors ( β2​ AR), which are densely expressed on the surface of airway smooth muscle cells[1]. Upon ligand binding, the receptor undergoes a conformational shift that activates the stimulatory G-protein ( Gs​ ). This event triggers adenylyl cyclase to convert adenosine triphosphate (ATP) into cyclic adenosine monophosphate (cAMP)[1].

The subsequent elevation in intracellular cAMP activates Protein Kinase A (PKA). PKA phosphorylates downstream targets that lower intracellular calcium, ultimately causing smooth muscle relaxation and rapid bronchodilation[4]. Additionally, this cAMP cascade inhibits the degranulation of mast cells, providing a secondary, albeit transient, anti-inflammatory effect within the airway microenvironment[1].

Fenoterol hydrobromide mechanism via β2-adrenergic receptor signaling in asthma.

Experimental Design: The Murine OVA-Induced Asthma Model

To evaluate the efficacy of fenoterol, the ovalbumin (OVA) sensitized mouse model is the industry standard. Optimal experimental design dictates the use of female BALB/c mice (6-8 weeks old) because their genetic background inherently favors a T-helper 2 (Th2) biased immune response[2]. This Th2 skewing is essential for replicating the eosinophilic inflammation, elevated IgE production, and airway remodeling characteristic of human allergic asthma.

Causality & Trustworthiness (Self-Validating System): A critical failure point in murine asthma models is inadequate sensitization. This protocol is designed as a self-validating system. A PBS-challenged control group is mandatory to establish baseline airway resistance. If the OVA-challenged vehicle group fails to demonstrate a statistically significant increase in AHR (measured via methacholine provocation) compared to the PBS group, the sensitization phase is deemed a failure. Consequently, any data regarding fenoterol's efficacy in that cohort must be discarded, ensuring absolute data integrity.

Self-Validating Protocol: Sensitization, Challenge, and Dosing

Phase 1: Sensitization (Days 0 and 14)

• Preparation : Dissolve 20 µg of OVA (Grade V) and 2 mg of aluminum hydroxide (Alum) adjuvant in 200 µL of sterile PBS per mouse.

  • Rationale: Alum is critical here; it acts as a potent adjuvant to heavily skew the murine immune system towards a Th2 phenotype, ensuring robust IgE production and subsequent mast cell sensitization.

• Administration : Inject the 200 µL OVA/Alum solution intraperitoneally (i.p.) on Day 0 and Day 14.

Phase 2: Allergen Challenge (Days 21, 22, and 23)

• Preparation : Prepare a 1% (w/v) OVA solution in sterile PBS.

• Aerosolization : Place the mice in a whole-body exposure chamber. Use an ultrasonic nebulizer (particle size 2-4 µm) to deliver the OVA aerosol for 30 minutes daily on Days 21, 22, and 23.

Phase 3: Fenoterol Administration & AHR Assessment (Day 24)

• Drug Preparation : Reconstitute fenoterol hydrobromide in sterile saline. For systemic evaluation of bronchoprotection, prepare a dose of 0.5 mg/kg.

• Administration : Administer fenoterol via i.p. injection exactly 30 minutes prior to methacholine challenge.

  • Rationale: A 30-minute pretreatment window perfectly aligns with fenoterol's pharmacokinetic absorption profile (rapid phase half-life of ~11 minutes), ensuring peak tissue concentrations and maximum cAMP accumulation during the bronchoconstrictive stimulus.

• Methacholine Provocation : Anesthetize, tracheostomize, and mechanically ventilate the mice using an invasive pulmonary function system (e.g., flexiVent). Expose mice to increasing doses of aerosolized methacholine (0, 12.5, 25, 50 mg/mL).

• Data Acquisition : Record Airway Resistance ( RL​ ) and Dynamic Compliance ( Cdyn​ ). Fenoterol-treated mice should exhibit a significant rightward shift in the dose-response curve, indicating successful bronchoprotection[2].

Phase 4: Downstream Tissue Analysis (Day 25)

• BALF Collection : Euthanize the mice. Cannulate the trachea and lavage the lungs with 3 x 0.8 mL of cold PBS. Centrifuge to isolate cells for differential counting (macrophages, eosinophils, neutrophils, lymphocytes).

• Cytokine Analysis : Analyze the bronchoalveolar lavage fluid (BALF) supernatant via ELISA for Th2 cytokines (IL-4, IL-5, IL-13).

  • Rationale: While fenoterol is primarily a bronchodilator, evaluating cytokine levels determines the extent of its secondary anti-inflammatory properties via β2​ -arrestin pathways.

Quantitative Benchmarks & Expected Phenotypes

To facilitate rapid data interpretation and validate experimental success, the following table synthesizes the expected quantitative outcomes across the experimental groups at the maximum methacholine provocation dose (50 mg/mL).

Experimental Group	Airway Resistance ( RL​ ) at 50 mg/mL MCh	BALF Total Cells ( 104 /mL)	BALF Eosinophils (%)	IL-4 Levels (pg/mL)
PBS Control	~ 1.5 - 2.0 cmH₂O·s/mL (Baseline)	< 10	< 1%	< 10
OVA + Vehicle	~ 6.0 - 8.0 cmH₂O·s/mL (Severe AHR)	> 150	40 - 60%	> 100
OVA + Fenoterol	~ 2.5 - 3.5 cmH₂O·s/mL (Rescued)	> 120 (Mild reduction)	30 - 40%	~ 60 - 80

Note: As a SABA, fenoterol hydrobromide profoundly rescues airway mechanics ( RL​ ) but exhibits only moderate acute effects on downstream eosinophilic infiltration compared to systemic corticosteroids.

References

• What is the mechanism of Fenoterol Hydrobromide? - patsnap.com.1

• Inhaled β2-agonists in asthma management: an evolving story - ersnet.org. 3

• Detection of allergen-induced airway hyperresponsiveness in isolated mouse lungs - nih.gov. 2

• Beta2-Agonists - StatPearls - NCBI Bookshelf - nih.gov. 4

• Effects of β-arrestin 2 on cytokine production of CD4 T lymphocytes of mice with allergic asthma - niscpr.res.in.

• berodual - BPOM - pom.go.id.

Sources

• 1. What is the mechanism of Fenoterol Hydrobromide? [synapse.patsnap.com]
• 2. Detection of allergen-induced airway hyperresponsiveness in isolated mouse lungs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Beta2-Agonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Fenoterol hydrobromide as a tool compound in GPCR signaling research

Application Note: Fenoterol Hydrobromide as a Precision Tool Compound in β2​ -Adrenergic Receptor Biased Signaling

Introduction: Beyond Bronchodilation

Fenoterol hydrobromide is classically recognized as a potent, short-acting β2​ -adrenergic receptor ( β2​ AR) agonist used clinically for the management of asthma and obstructive airway diseases[1]. However, in the realm of molecular pharmacology and structural biology, fenoterol has transcended its clinical utility to become an indispensable tool compound.

Unlike endogenous full agonists (e.g., epinephrine) or synthetic full agonists (e.g., isoproterenol), fenoterol exhibits partial agonism and distinct functional selectivity (biased agonism)[2][3]. It preferentially stabilizes receptor conformations that favor G α s coupling over β -arrestin recruitment, making it a critical chemical probe for decoupling canonical cAMP signaling from arrestin-mediated receptor desensitization (tachyphylaxis)[3][4].

Mechanistic Insights: Stereochemistry and Conformational Selection

The true power of fenoterol as a research tool lies in its stereochemistry. Fenoterol possesses two chiral centers, yielding four stereoisomers. The marketed drug is a racemic mixture, but isolated stereoisomers demonstrate profound differences in receptor engagement, proving that GPCRs do not operate via a simple "on/off" binary, but rather navigate a complex landscape of active states[5].

• (R,R')-Fenoterol: Binds to the β2​ AR via a strictly entropy-driven mechanism ( ΔS>0 )[5]. This isomer induces a highly specific active conformation that exclusively couples to the Gs protein, effectively silencing Gi and minimizing β -arrestin interactions[5].

• (S,R')-Fenoterol: Binds via an enthalpy-driven mechanism ( ΔH<0 )[5]. This isomer stabilizes a distinct receptor conformation capable of dual-coupling to both Gs and Gi proteins[5].

By utilizing specific fenoterol stereoisomers, researchers can intentionally direct the β2​ AR into distinct signaling pathways, providing a structural basis for designing next-generation, pathway-specific therapeutics[4][6].

Fenoterol stereoisomers induce distinct β2AR active conformations and signaling pathways.

Experimental Protocols

To rigorously evaluate the pharmacological profile of fenoterol and its derivatives, researchers must employ assays that measure direct receptor-effector coupling rather than highly amplified downstream signals (like total cAMP), which can mask partial agonism and bias.

Protocol A: Quantifying Biased Agonism via BRET Biosensors

Causality & Rationale: Bioluminescence Resonance Energy Transfer (BRET) allows for the real-time measurement of protein-protein interactions in living cells. By comparing the BRET signal of β2​ AR-Gs coupling versus β2​ AR- β -arrestin2 recruitment, we can calculate a quantitative bias factor ( ΔΔlog(τ/KA​) )[3]. Isoproterenol is used as a full, unbiased reference agonist[2].

Step-by-Step Methodology:

• Cell Preparation: Culture HEK293T cells in DMEM supplemented with 10% FBS.

• Transfection (Self-Validating System):

  • Gs Pathway: Co-transfect cells with β2​ AR, G α s-Rluc8 (donor), G β1​ , and GFP-G γ2​ (acceptor).

  • Arrestin Pathway: Co-transfect cells with β2​ AR-Rluc8 (donor) and GFP- β -arrestin2 (acceptor).

  • Control: Transfect donor-only plasmids to establish background luminescence and bleed-through corrections.

• Plating: 24 hours post-transfection, harvest and re-plate cells into poly-D-lysine coated 96-well white microplates (30,000 cells/well).

• Equilibration: Wash cells with HBSS and incubate with 5 μ M Coelenterazine-h (BRET substrate) for 10 minutes in the dark.

• Ligand Stimulation: Add Fenoterol hydrobromide (concentration range: 10−11 to 10−4 M). Run parallel wells with Isoproterenol as the reference full agonist[2].

• Detection: Read emissions simultaneously at 460 nm (Rluc8) and 535 nm (GFP) using a microplate reader.

• Data Analysis: Calculate the BRET ratio (535 nm / 460 nm). Fit the concentration-response curves using a 3-parameter logistic equation to extract Emax​ and EC50​ .

Step-by-step BRET biosensor workflow for quantifying GPCR biased agonism.

Protocol B: Thermodynamic Analysis via Temperature-Dependent Radioligand Binding

Causality & Rationale: Standard affinity ( Kd​ ) measurements obscure the thermodynamic drivers of ligand binding. By performing competitive binding assays across a temperature gradient and applying Van't Hoff analysis, we can isolate the enthalpic ( ΔH ) and entropic ( ΔS ) contributions, revealing how fenoterol stereoisomers physically restrict or relax receptor dynamics[5].

Step-by-Step Methodology:

• Membrane Preparation: Isolate plasma membranes from CHO cells stably expressing human β2​ AR. Homogenize in binding buffer (50 mM Tris-HCl, 2 mM MgCl 2​ , pH 7.4).

• Radioligand Incubation: Incubate 20 μ g of membrane protein with 1 nM [3H] -CGP-12177 (to stabilize the inactive state) or [3H] -(R,R')-methoxyfenoterol (to stabilize the active state)[6].

• Temperature Gradient Competition: Add increasing concentrations of unlabeled (R,R')-Fenoterol or (S,R')-Fenoterol. Incubate parallel assay blocks at precisely controlled temperatures: 4°C, 15°C, 25°C, and 37°C. Ensure equilibrium is reached for each temperature (e.g., 4 hours for 4°C, 1 hour for 37°C).

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine. Wash three times with ice-cold buffer.

• Quantification: Add scintillation cocktail and count radioactivity using a liquid scintillation counter.

• Van't Hoff Analysis: Determine the Ki​ at each temperature. Plot ln(Ki​) versus 1/T (Kelvin). The slope of the line equals −ΔH/R , and the y-intercept equals ΔS/R [5].

Quantitative Data Summary

The following table synthesizes the pharmacological and thermodynamic parameters of Fenoterol stereoisomers compared to the standard full agonist, Isoproterenol, highlighting why fenoterol is utilized to probe distinct receptor states.

Compound	Receptor State Preference	Primary G-Protein Coupling	β -Arrestin Recruitment	Thermodynamic Driver	Clinical / Research Utility
(R,R')-Fenoterol	Active State[6]	Gs exclusive[5]	Weak / Disfavored[4]	Entropy ( ΔS>0 )[5]	Gs-biased tool compound
(S,R')-Fenoterol	Active State[6]	Gs and Gi[5]	Weak / Disfavored[4]	Enthalpy ( ΔH<0 )[5]	Dual-coupling structural probe
Isoproterenol (Ref)	Active State[6]	Gs[2]	Strong[3]	Mixed	Unbiased full agonist reference
Salbutamol (Ref)	Inactive/Active	Gs	Minor (High Conc.)[3]	Mixed	SABA reference

Note: The weak β -arrestin recruitment of the fenoterol scaffold makes it a highly promising lead structure for developing next-generation asthma therapeutics that avoid tachyphylaxis[4][7].

References

• Differential Signaling of the Endogenous Agonists at the β2-Adrenergic Receptor Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Biased Signaling and Its Role in the Genesis of Short- and Long-Acting β2-Adrenoceptor Agonists Source: Biochemistry (ACS Publications) URL:[Link]

• Structure-bias relationships for fenoterol stereoisomers in six molecular and cellular assays at the β2-adrenoceptor Source: ResearchGate URL:[Link]

• The effect of fenoterol stereochemistry on the β2 adrenergic receptor system: ligand directed chiral recognition Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Agonist binding by the β2-adrenergic receptor: an effect of receptor conformation on ligand association–dissociation characteristics Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Identification and characterization of an atypical Gαs-biased β2AR agonist that fails to evoke airway smooth muscle cell tachyphylaxis Source: PNAS URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Differential Signaling of the Endogenous Agonists at the β2-Adrenergic Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. The effect of fenoterol stereochemistry on the β2 adrenergic receptor system: ligand directed chiral recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Agonist binding by the β2-adrenergic receptor: an effect of receptor conformation on ligand association–dissociation characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]

Technical Notes & Optimization

Fenoterol Bioanalysis Support Center: Troubleshooting &amp; Overcoming Matrix Effects

Welcome to the Technical Support Center for Fenoterol Bioanalysis. As a Senior Application Scientist, I have designed this guide to move beyond basic protocols and address the fundamental physical and chemical realities of LC-MS/MS bioanalysis.

Fenoterol, a polar β2-adrenergic agonist, presents unique analytical challenges. When analyzing fenoterol in complex biological matrices (plasma, serum, or urine), endogenous components frequently co-elute with the analyte, competing for charge in the electrospray ionization (ESI) source. This phenomenon—known as the matrix effect (ME)—can severely suppress or artificially enhance your signal, compromising assay reliability and regulatory compliance.

This guide provides self-validating workflows, mechanistic explanations, and actionable troubleshooting steps to ensure your fenoterol assays meet stringent ICH M10, EMA, and FDA guidelines.

Part 1: Diagnostic Hub (FAQs)

Q: Why does fenoterol suffer from severe ion suppression in plasma LC-MS/MS assays? A: The root cause is ESI droplet competition. During ionization, fenoterol must migrate to the surface of the charged droplet to be emitted into the gas phase. Endogenous plasma components—specifically glycerophosphocholines (phospholipids)—are highly surface-active. If they co-elute with fenoterol, they monopolize the droplet surface, preventing fenoterol from ionizing and causing severe signal suppression. Comprehensive sample preparation is the first line of defense against these bioanalytical matrix effects[1].

Q: How do regulatory agencies define an "acceptable" matrix effect? A: According to the harmonized ICH M10 and EMA guidelines, you must calculate the Matrix Factor (MF) using the quantitative spiking method across six independent lots of matrix (including hemolyzed and lipemic lots). The assay is considered under control if the Coefficient of Variation (CV) of the IS-normalized Matrix Factor is <15%[2].

Q: Should I use Reversed-Phase (RP) or Hydrophilic Interaction Liquid Chromatography (HILIC) for fenoterol? A: Because fenoterol is highly polar, it often elutes too early on standard C18 reversed-phase columns, co-eluting with the solvent front where un-retained matrix salts and polar interferents are concentrated. HILIC provides orthogonal retention, retaining polar analytes longer and shifting fenoterol's retention time away from these suppression zones[3].

Part 2: Troubleshooting Guides

Issue 1: Unpredictable Signal Variation Between Patient Samples

• Mechanistic Cause: The concentration of endogenous interferences varies wildly between subjects (e.g., due to diet, matrix age, or disease state)[2]. If your method lacks robustness, this biological variability translates directly into analytical variability.

• Actionable Solution: You must compensate for residual matrix effects by optimizing your internal standard (IS). The ideal IS is a stable isotope-labeled (SIL) analog of fenoterol (SIL-IS) because it co-elutes exactly with the target analyte and experiences identical matrix effects, effectively canceling out the suppression when calculating the response ratio[1]. If a SIL-IS is unavailable, structural analogs like MNF or dobutamine can be used, provided their retention times closely match fenoterol[4].

Issue 2: Poor Recovery and High Matrix Interference in Chiral Separations

• Mechanistic Cause: Separating the (R,R') and (S,S') enantiomers of fenoterol often requires specialized chiral stationary phases (e.g., Astec Chirobiotic T) utilizing mobile phases (like methanol with acetic acid and triethylamine) that may not optimally resolve endogenous isobaric interferences[4].

• Actionable Solution: Shift from simple Protein Precipitation (PPT) to Solid Phase Extraction (SPE) or On-line Immunoextraction. Immunoextraction utilizes antibodies raised against aminofenoterol immobilized onto a chromatographic support, providing extreme cross-selectivity for fenoterol derivatives while completely washing away non-specific matrix components[3].

Part 3: Quantitative Data & Strategy Selection

Table 1: Regulatory Acceptance Criteria for Matrix Effects

Parameter	ICH M10 / EMA Guideline	Diagnostic Purpose
Matrix Factor (MF) CV%	≤ 15% across 6 lots	Ensures matrix effects are consistent across different patient samples, preventing biased quantification[2].
IS-Normalized MF	~1.0 (Ideal Target)	Verifies that the internal standard accurately tracks and compensates for any residual ion suppression[1].
Special Matrices	Mandatory inclusion	Assesses the impact of ruptured red blood cells (hemolysis) or high lipid content (lipemia) on ionization[2].

Table 2: Sample Preparation Strategies for Fenoterol

Technique	Causality / Mechanism	Best Use Case
Protein Precipitation (PPT)	Denatures proteins using organic solvents but leaves phospholipids intact in the supernatant.	Urine samples (naturally low in protein/lipids)[4].
Solid Phase Extraction (SPE)	Selectively retains analytes based on chemical interactions, allowing targeted washing of interferents.	Clinical plasma samples requiring high sensitivity and low matrix effect[1].
On-line Immunoextraction	Utilizes immobilized antibodies for epitope-specific binding, offering near-absolute selectivity.	Complex matrices (e.g., rat plasma) where standard chromatography fails to resolve interferences[3].

Part 4: Self-Validating Methodologies

Protocol A: Post-Column Infusion (Qualitative Matrix Assessment)

This protocol maps the chromatographic space to reveal "invisible" matrix zones, allowing you to visualize exactly where ion suppression occurs[5].

• Setup: Connect a syringe pump to a zero-dead-volume T-piece located post-column, right before the mass spectrometer's ESI source.

• Infusion: Continuously infuse a neat solution of fenoterol standard (e.g., 100 ng/mL) at a constant rate (10 µL/min) to establish a steady, elevated baseline MS/MS signal.

• Injection: Inject a blank matrix extract (e.g., plasma processed without the analyte) into the LC system and run your standard gradient.

• Validation Checkpoint: Monitor the fenoterol MRM transition. If the baseline signal drops (suppression) or spikes (enhancement) by >15% at the exact retention time where fenoterol normally elutes, your current chromatography or sample cleanup is inadequate[5]. You must adjust the gradient or improve extraction.

Protocol B: Optimized Extraction Workflow for Fenoterol Plasma Samples

This protocol utilizes acidification to break protein binding, followed by targeted extraction[4].

• Aliquot & Spike: Transfer 475 µL of plasma into a clean tube. Add 10 µL of Internal Standard (e.g., MNF at 5 µg/mL or SIL-Fenoterol)[4].

• Acidification: Add 500 µL of 2% formic acid. Causality: Fenoterol binds to plasma proteins; acidification disrupts these non-covalent interactions, ensuring the analyte is free in solution[4].

• Extraction: Load the sample onto a pre-conditioned mixed-mode SPE cartridge (or an immunoextraction column)[3].

• Wash: Wash with 5% methanol in water to elute polar salts and unbound endogenous proteins.

• Elution: Elute the target analytes using 100% methanol (or specific desorption buffer).

• Validation Checkpoint: Calculate both Process Efficiency (PE) and Recovery (RE) in independent experiments. If RE is high (>80%) but PE is low, the issue is matrix suppression, not extraction loss. This systematic evaluation is critical for ICH M10 compliance[6].

Part 5: Visual Workflows

Fig 1: Diagnostic workflow for identifying and mitigating LC-MS/MS matrix effects.

Fig 2: Decision tree for fenoterol sample preparation to minimize matrix interferences.

References

• Overcoming matrix effects: expectations set by guidelines Bioanalysis Zone URL:[Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review MDPI (Molecules) URL:[Link]

• Development and Validation of a Sensitive LC-MS/MS Method for the Determination of Fenoterol in Human Plasma and Urine Samples PMC / NIH URL:[Link]

• The Impact of Matrix Effects on Mass Spectrometry Results ResolveMass Laboratories Inc. URL:[Link]

• Quantitative Determination of Fenoterol and Fenoterol Derivatives in Rat Plasma Using On-Line Immunoextraction and Liquid chromatography/mass Spectrometry PubMed / NIH URL:[Link]

• Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches PMC / NIH URL:[Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]
• 3. Quantitative determination of fenoterol and fenoterol derivatives in rat plasma using on-line immunoextraction and liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of Fenoterol in Human Plasma and Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Fenoterol Hydrobromide Stability &amp; Troubleshooting

Audience: Researchers, Analytical Chemists, and Formulation Scientists Scope: Preventing chemical degradation, optimizing stock solution storage, and troubleshooting experimental inconsistencies related to Fenoterol Hydrobromide.

I. Fundamental Degradation Mechanisms

Q: Why does my fenoterol hydrobromide stock solution lose potency over time, and what are the primary chemical degradation pathways? A: Fenoterol hydrobromide, a selective β2-adrenergic agonist, is highly susceptible to two primary degradation pathways in solution: oxidation and hydrolysis [1][2].

• Oxidation: The molecule contains a resorcinol moiety (a phenolic ring) which is highly prone to autoxidation, especially at alkaline pH levels (pH > 8.0) or in the presence of reactive oxygen species and peroxidases[3]. Oxidation leads to the formation of phenoxyl radicals, which subsequently undergo intramolecular cyclization by the addition of their amino nitrogen to the aromatic ring, rendering the molecule pharmacologically inactive[3].

• Hydrolysis: While less rapid than oxidation at neutral pH, hydrolytic cleavage of the molecule can occur under extreme acidic or basic conditions, breaking the parent compound into inactive fragments[1].

Causality Insight: The degradation is not merely a loss of the active pharmaceutical ingredient (API). The resulting quinone-like derivatives and radical intermediates can actively interfere with downstream colorimetric assays or induce off-target cytotoxicity in cell-based assays.

Mechanistic pathways of Fenoterol Hydrobromide degradation in solution.

II. Stock Solution Preparation & Storage Protocols

Q: What is the optimal protocol for preparing fenoterol hydrobromide stock solutions to ensure maximum shelf-life and reproducibility? A: To create a self-validating, highly stable stock solution, you must control the solvent dielectric constant, pH, and temperature. Fenoterol solutions exhibit maximum stability at a highly specific acidic pH range of 3.2–3.5[4][5].

Step-by-Step Methodology: Preparation of Aqueous and Non-Aqueous Stock Solutions

For In Vitro / Cell Culture Applications (Non-Aqueous):

• Solvent Selection: Use high-purity, anhydrous Dimethyl Sulfoxide (DMSO) to prevent hydrolytic degradation.

• Dissolution: Weigh the required amount of fenoterol hydrobromide (e.g., for a 10 mM solution, dissolve 3.82 mg in 1 mL DMSO)[6]. Protect the vessel from light using amber tubes.

• Homogenization: Vortex gently. If phase separation or precipitation occurs, use mild sonication in a water bath (< 25°C) to aid dissolution without inducing thermal degradation[6].

• Aliquot & Store: Divide into single-use aliquots to prevent product inactivation from repeated freeze-thaw cycles. Store at -80°C for up to 6 months, or -20°C for 1 month (sealed strictly away from moisture)[6].

For Inhalation / Aerosol Formulation Studies (Aqueous):

• Buffer Preparation: Prepare purified water and add a food-grade organic acid (e.g., citric acid) to adjust the pH strictly to 3.2–3.5[4][5].

• Preservative Addition (Optional): Add sodium benzoate (0.2–2.0 mg/mL), which acts synergistically at this acidic pH to prevent mold growth without accelerating API degradation[4][5].

• API Addition: Introduce fenoterol hydrobromide (typically 1.0–1.1 mg/mL for standard formulations) under continuous magnetic stirring until completely clear[4][5].

• Storage: Store undiluted in unopened amber glass containers at controlled room temperature (stable for up to 30 days) or refrigerate[7].

Standard operating procedure for preparing stable Fenoterol stock solutions.

Quantitative Stability Summary

Solvent System	Concentration	Storage Temp	pH	Maximum Shelf-Life
Anhydrous DMSO	10 mM	-80°C	N/A	6 months[6]
Anhydrous DMSO	10 mM	-20°C	N/A	1 month[6]
Methanol	1.0 mg/mL	4°C	N/A	1 week[8]
Aqueous (Undiluted)	1.0 mg/mL	20–25°C	3.2–3.5	30 days (Unopened)[4][7]
Aqueous (Diluted in 0.9% NaCl)	Working Conc.	20–25°C	~5.5	24 hours[7]

III. Troubleshooting Common Issues

Q: My fenoterol stock solution turned slightly pink/brown after a few weeks in the fridge. Can I still use it for my receptor binding assay? A: No. A color change to pink or brown is a definitive visual indicator of autoxidation. The resorcinol ring has oxidized into quinone derivatives, and phenoxyl radicals have likely formed[3]. Using this solution will introduce massive variability into your assay because the oxidized byproducts lack the structural integrity required to selectively bind the β2-adrenergic receptor. Corrective Action: Discard the solution. In the future, ensure the headspace of your storage vial is purged with an inert gas (Argon or Nitrogen) and strictly use amber vials to block photolytic oxidation.

Q: I am preparing a working solution for in vivo experiments by diluting my DMSO stock into a physiological saline buffer. I noticed immediate precipitation. How do I fix this? A: Fenoterol hydrobromide has a specific dielectric constant requirement for complete solubility. Rapidly shifting the solvent environment from 100% DMSO to an aqueous buffer can cause localized supersaturation and precipitation. Corrective Action:

• Prepare the working solution freshly on the day of the experiment[6].

• Add the aqueous buffer to the DMSO stock drop-by-drop while vortexing, rather than dumping the stock into the buffer.

• If precipitation persists, apply mild heat or sonication to re-dissolve the micro-precipitates before administration[6].

Q: How can I analytically verify the integrity of my fenoterol stock solution before running critical, high-throughput screens? A: Implement a High-Performance Liquid Chromatography (HPLC) quality control step. Protocol: Use a reversed-phase C18 column (e.g., 150 mm × 3.9 mm i.d., 5 µm). A validated mobile phase consists of Acetonitrile:Water (30:70, v/v) containing 0.1% triethylamine, with the pH strictly adjusted to 5.0 using formic acid[9]. This method will clearly separate the intact fenoterol peak from any early-eluting degradation products (such as those formed via basic hydrolysis)[9].

References

• RU2479304C1 - Stable solution of fenoterol hydrobromide | Google Patents | 4

• WO2015065223A1 - Stable solution of fenoterol hydrobromide | Google Patents | 5

• Peroxidative Metabolism of β2-Agonists Salbutamol and Fenoterol and Their Analogs | PMC - NIH | 3

• Famciclovir – Furosemide | Trissel's Stability of Compounded Formulations, 6th Edition | Pharmacy Library |7

• Fenoterol hydrobromide (Th-1165a) | β2-adrenoceptor Agonist | MedChemExpress |6

• Chromatographic fingerprinting of ipratropium and fenoterol in their novel co-formulated inhaler | PMC - NIH | 8

• Drug degradation pathways - Pharmaceutical | Pharmacy 180 | 1

• Validation of new analytical methodology for determining fenoterolhydrobromide by HPLC | BVS | 9

• EFFECTS OF OXIDATION AND HYDROLYSIS ON THE CHEMICAL STABILITY OF DRUGS | IIP Series | 2

Sources

• 1. pharmacy180.com [pharmacy180.com]
• 2. iipseries.org [iipseries.org]
• 3. Peroxidative Metabolism of β2-Agonists Salbutamol and Fenoterol and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RU2479304C1 - Stable solution of fenoterol hydrobromide - Google Patents [patents.google.com]
• 5. WO2015065223A1 - Stable solution of fenoterol hydrobromide - Google Patents [patents.google.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pharmacylibrary.com [pharmacylibrary.com]
• 8. Chromatographic fingerprinting of ipratropium and fenoterol in their novel co-formulated inhaler treating major respiratory disorders; application to delivered dose uniformity testing along with greenness and whiteness assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. docs.bvsalud.org [docs.bvsalud.org]

Technical Support Center: Spectrophotometric Analysis of Fenoterol

Welcome to the Technical Support Center for the Spectrophotometric Analysis of Fenoterol. This comprehensive guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common interferences and challenges encountered during the spectrophotometric analysis of fenoterol. As Senior Application Scientists, we have structured this guide to provide not just procedural steps, but also the scientific rationale behind them, ensuring the integrity and reliability of your results.

Part 1: Understanding the Landscape of Fenoterol Analysis

Fenoterol hydrobromide is a widely used β2-adrenergic agonist for the management of asthma and other respiratory diseases. Its phenolic structure allows for straightforward quantification using UV-Vis spectrophotometry. However, like any analytical method, spectrophotometric analysis of fenoterol is susceptible to various interferences that can compromise accuracy and precision. This guide will walk you through identifying and mitigating these common issues.

Part 2: Frequently Asked Questions (FAQs)

This section addresses the most common questions our team receives regarding the spectrophotometric analysis of fenoterol.

Q1: What is the typical absorption maximum (λmax) for fenoterol hydrobromide?

The UV absorption spectrum of fenoterol hydrobromide in an acidic medium, such as 0.1 M HCl, typically exhibits a maximum absorption peak at approximately 276 nm, with a shoulder at around 280 nm. However, the exact λmax can vary slightly depending on the solvent and the pH of the solution.

Q2: My absorbance readings are unstable or drifting. What are the likely causes?

Instability in absorbance readings can stem from several factors unrelated to the sample itself. Before troubleshooting sample-related issues, always check the following instrumental and environmental factors:

• Instrument Warm-up: Ensure the spectrophotometer's lamp has been allowed to warm up for the manufacturer-recommended time (typically 15-30 minutes) to achieve a stable output.

• Cuvette Handling: Always handle cuvettes by their frosted sides to avoid fingerprints on the optical surfaces. Ensure they are clean, dry, and free of scratches.

• Proper Blanking: Use the same solvent or a placebo formulation (containing all excipients except fenoterol) to zero the instrument. This is crucial for correcting background absorbance.

• Environmental Factors: Vibrations from nearby equipment, drafts from air conditioning, or significant temperature fluctuations in the laboratory can all affect instrument stability.

Q3: I am getting unexpectedly high or low absorbance readings. What should I check?

Inaccurate absorbance readings are often linked to sample preparation or instrument settings:

• Concentration Range: Ensure the concentration of your fenoterol solution is within the linear range of your validated method. Highly concentrated samples can lead to deviations from Beer's Law. If absorbance is too high, dilute the sample with the blank solution.

• Air Bubbles: Inspect the cuvette for air bubbles, which can scatter light and lead to erroneous readings. Gently tap the cuvette to dislodge any bubbles.

• Incomplete Dissolution: Ensure the fenoterol standard or sample is completely dissolved in the solvent before measurement.

Part 3: Troubleshooting Guide for Common Interferences

This section provides a detailed, issue-by-issue guide to identifying and resolving common interferences in the spectrophotometric analysis of fenoterol.

Issue 1: Interference from Pharmaceutical Excipients

Symptoms:

• Inaccurate and irreproducible results.

• Distorted or shifted UV absorption spectrum compared to a pure standard.

• High background absorbance.

Causality and Resolution:

While many common excipients in solid dosage forms like tablets and drops (e.g., lactose, magnesium stearate, microcrystalline cellulose) do not significantly interfere with the direct UV spectrophotometric analysis of fenoterol, certain components, particularly in liquid formulations like syrups, can pose a challenge.[1][2]

• Coloring and Flavoring Agents: Many of these agents contain chromophores that absorb in the UV-Vis region, leading to spectral overlap.

• Preservatives: Some preservatives, such as parabens, also exhibit UV absorbance.

• Sugars and Sweeteners: High concentrations of sugars can alter the physical properties of the solution and may contain impurities that absorb UV light. Some artificial sweeteners also have UV-absorbing properties.

Troubleshooting Workflow: Excipient Interference

Recommended Protocols:

• Protocol 1: Analysis using a Placebo Blank

  • Prepare a placebo solution containing all the formulation excipients in the same concentrations as the sample, but without fenoterol.

  • Use this placebo solution as the blank to zero the spectrophotometer.

  • Measure the absorbance of the fenoterol sample. This will subtract the background absorbance from the excipients.

• Protocol 2: Derivatization with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl) [1][3][4] This method shifts the analysis to the visible region, avoiding UV-absorbing excipients.

  • Prepare a standard solution of fenoterol and the sample solution.

  • To an aliquot of the standard or sample, add a borate buffer solution (pH 7.2).

  • Add a solution of NBD-Cl and mix well.

  • Allow the reaction to proceed for the optimized time at room temperature.

  • Measure the absorbance of the resulting yellow adduct at approximately 400 nm against a reagent blank.

Issue 2: Interference from Co-formulated Drugs (e.g., Ipratropium Bromide)

Symptoms:

• Overlapping absorption spectra, making direct quantification of fenoterol impossible.

• Inaccurate quantification when using the λmax of fenoterol.

Causality and Resolution:

Fenoterol is often formulated with ipratropium bromide. Ipratropium bromide also exhibits UV absorbance, with a maximum around 210-220 nm, which can overlap with the fenoterol spectrum.[5]

Troubleshooting Workflow: Co-formulated Drug Interference

Recommended Protocol:

• Protocol 3: Simultaneous Equation (Vierordt's) Method [6]

  • Determine the λmax for both fenoterol (λ1, e.g., 276 nm) and ipratropium bromide (λ2, e.g., 220 nm).

  • Measure the absorptivity (A (1%, 1cm)) of pure fenoterol at both λ1 and λ2.

  • Measure the absorptivity of pure ipratropium bromide at both λ1 and λ2.

  • Measure the absorbance of the sample mixture at both λ1 and λ2.

  • Calculate the concentration of each component using the following simultaneous equations:

    • A1 = (a_x1 * C_x) + (a_y1 * C_y)

    • A2 = (a_x2 * C_x) + (a_y2 * C_y) Where:

    • A1 and A2 are the absorbances of the mixture at λ1 and λ2.

    • a_x1 and a_x2 are the absorptivities of fenoterol at λ1 and λ2.

    • a_y1 and a_y2 are the absorptivities of ipratropium bromide at λ1 and λ2.

    • C_x and C_y are the concentrations of fenoterol and ipratropium bromide.

Issue 3: Interference from Degradation Products

Symptoms:

• Appearance of new peaks or a significant change in the spectral shape of a sample over time or after exposure to stress conditions (heat, light, acid, base, oxidation).[7][8]

• Inaccurate and lower-than-expected assay results for fenoterol.

Causality and Resolution:

Fenoterol can degrade under stress conditions, forming impurities that may have their own UV absorbance, potentially overlapping with the parent drug's spectrum.[7] A stability-indicating method is one that can accurately quantify the drug in the presence of its degradation products.[9]

Troubleshooting and Management:

• Forced Degradation Studies: To assess potential interference, perform forced degradation studies by subjecting a fenoterol solution to heat, acid, base, oxidation (e.g., H₂O₂), and light (UV and visible).[10][11][12]

• Spectral Comparison: Record the UV-Vis spectra of the stressed samples and compare them to that of a fresh, unstressed sample. The appearance of new absorption bands or a significant change in the spectrum indicates degradation and potential interference.

• Method Specificity: Direct spectrophotometry is often not sufficient for stability-indicating assays. If degradation is suspected or confirmed, a more specific method is required.

  • High-Performance Liquid Chromatography (HPLC): This is the preferred method for separating the parent drug from its degradation products before quantification.[13]

  • Derivative Spectrophotometry: In some cases, derivative methods can resolve the spectrum of the parent drug from that of a degradation product.

Issue 4: Matrix Effects in Biological Samples (e.g., Plasma, Urine)

Symptoms:

• Very high background absorbance.

• Poor recovery and reproducibility.

• Inability to obtain a stable baseline.

Causality and Resolution:

Biological matrices are complex and contain numerous endogenous substances that absorb in the UV region, making direct spectrophotometric analysis of fenoterol highly challenging and generally not recommended for quantitative purposes without extensive sample cleanup.[14]

• Proteins: Have strong absorbance around 280 nm due to aromatic amino acids.

• Uric Acid: Exhibits a strong absorbance peak around 290-300 nm.[15][16]

• Other Endogenous Compounds: A multitude of other small molecules in biological fluids absorb UV light.

Mitigation Strategies:

• Sample Preparation is Key:

  • Protein Precipitation: Use agents like acetonitrile or trichloroacetic acid to precipitate proteins, followed by centrifugation to remove the solid mass.[1]

  • Liquid-Liquid Extraction (LLE): Extract fenoterol from the aqueous biological matrix into an immiscible organic solvent to separate it from water-soluble interferences.[1]

  • Solid-Phase Extraction (SPE): Use a solid sorbent to selectively retain fenoterol while allowing interfering compounds to be washed away.

• Derivatization: After extraction, derivatizing fenoterol to form a colored or fluorescent product can shift the measurement to a wavelength with less interference.

Note: For accurate and sensitive quantification of fenoterol in biological fluids, chromatographic methods such as HPLC or LC-MS/MS are the industry standard due to their superior specificity and sensitivity.[1]

Part 4: Data Summary and Method Parameters

The following table summarizes key parameters for various spectrophotometric methods for fenoterol analysis.

Method	Reagent(s)	λmax (nm)	Linearity Range (µg/mL)	Remarks
Direct UV Spectrophotometry	None (in 0.1 M HCl)	~276	Varies by instrument	Prone to interference from excipients and co-formulated drugs.
Oxidative Coupling	3-methyl-2-benzothiazolinone hydrazone (MBTH) / Ceric sulfate	475	3.0 - 12.0[1]	Good for formulations, but potential interference in syrups.[1]
Charge-Transfer Complexation	4-chloro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl)	400	5 - 30[3][4]	Shifts analysis to the visible region, avoiding UV interferences.
Oxidative Coupling	4-aminoantipyrine / Potassium hexacyanoferrate	505	0.5 - 40[17]	Suitable for automated sequential injection analysis.
Diazotization Coupling	Diazotized benzocaine	436	0.5 - 10[18]	High sensitivity; reported not to have interference from ipratropium bromide.[18]
Simultaneous Equation	None	220 & 276 (for fenoterol & ipratropium)	2.0 - 40.0 (Fenoterol)[19][20]	For simultaneous analysis with ipratropium bromide.

Part 5: Concluding Remarks

This technical support guide provides a framework for understanding and troubleshooting common interferences in the spectrophotometric analysis of fenoterol. By systematically evaluating potential sources of error—from instrumental factors to complex sample matrices—and applying the appropriate mitigation strategies, researchers can enhance the accuracy and reliability of their results. Always remember that method validation is a critical step to ensure that any analytical procedure is fit for its intended purpose. For complex matrices or when the presence of degradation products is suspected, chromatographic techniques should be considered for their superior specificity.

References

• Spectrophotometric determination of fenoterol hydrobromide in pharmaceutical preparations. (2025, August 6). ResearchGate. [Link]

• Ecofriendly colorimetric set-up coupled with mathematical filtration strategy for simultaneous determination of ipratropium and fenoterol in their novel anti-asthmatic metered dose inhaler. (2025, February 8). National Center for Biotechnology Information. [Link]

• Spectrophotometric and chromatograph determination of fenoterol, salbutamol sulfate and theophylline. (n.d.). ResearchGate. [Link]

• Spectrophotometric determination of fenoterol hydrobromide in pure form and dosage forms. (n.d.). ResearchGate. [Link]

• Spectrophotometric Methods in Pharmaceutical Analysis: Principles, Reagents, and Applications. (2024, December 10). Juniper Publishers. [Link]

• A Stability-Indicating Spectrophotometric Method for the Determination of Fenoterol in Pharmaceutical Preparations. (n.d.). ResearchGate. [Link]

• Spectrophotometric determination of fenoterol hydrobromide in pure form and dosage forms. (2003, October 15). PubMed. [Link]

• Determination of fenoterol hydrobromide by sequential injection analysis with spectrophotometric detection. (2025, December 10). ResearchGate. [Link]

• Intelligent spectrophotometric resolution platforms for the challenging spectra of ipratropium and fenoterol in their combination inhaler with ecological friendliness assessment. (2024, September 28). PubMed. [Link]

• How can the interference of excipients in the dissolution results be minimized when the quantitative procedure is by UV-vis spectrophotometry?. (2017, July 17). ResearchGate. [Link]

• UV-Spectrophotometric Determination of the Active Pharmaceutical Ingredients Meloxicam and Nimesulide in Cleaning Validation Samples with Sodium Carbonate. (2023, April 22). MDPI. [Link]

• Spectrofluorimetric Determination of Fenoterol in Pharmaceuticals. (n.d.). ResearchGate. [Link]

• Intelligent spectrophotometric resolution platforms for the challenging spectra of ipratropium and fenoterol in their combination inhaler with ecological friendliness assessment. (2024, September 6). ResearchGate. [Link]

• UV-Spectrophotometric Determination of the Active Pharmaceutical Ingredients Meloxicam and Nimesulide in Cleaning Validation Samples With Sodium Carbonate. (2023, January 25). Preprints.org. [Link]

• Forced Degradation Studies. (2016, December 14). SciSpace. [Link]

• What are the Key Challenges in Spectrophotometric Analysis?. (2024, May 10). Drawell. [Link]

• Forced Degradation Studies. (2016, December 14). MedCrave online. [Link]

• Common Interferences in Drug Testing. (2016, December 15). PubMed. [Link]

• Common Interferences in Drug Testing. (n.d.). bluth bio industries. [Link]

• Label-Free Uric Acid Estimation of Spot Urine Using Portable Device Based on UV Spectrophotometry. (2022, April 14). National Center for Biotechnology Information. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Journal of Global Pharma Technology. [Link]

• Analytical Method Development and Validation of Formoterol Fumarate Dihydrate By Chromatographic and Spectrophotometric Techniqu. (2016, December 25). Impactfactor.org. [Link]

• Rapid screening and multicomponent quantifications of active components of oral syrup over-the-counter medications by Raman and UV-visible spectroscopy and multivariate regression analysis. (2024, January 15). PubMed. [Link]

• Drug interferences with plasma assays in therapeutic drug monitoring. (n.d.). PubMed. [Link]

• Excipients with UV interference.. (n.d.). ResearchGate. [Link]

• ULTRAVIOLET-VISIBLE REFERENCE SPECTRA. (n.d.). The Japanese Pharmacopoeia. [Link]

• • Ultraviolet absorption spectra in 0.1 NaOH: (A) placebo, (B) 12.0.... (n.d.). ResearchGate. [Link]

• Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. (n.d.). National Center for Biotechnology Information. [Link]

• Analytical Method Development and Validation of Uv Spectrophotometric Method For Simultaneous Estimation Of Ipratropium Bromide. (2022, August 15). ijsrem.com. [Link]

• Chromatographic fingerprinting of ipratropium and fenoterol in their novel co-formulated inhaler treating major respiratory disorders; application to delivered dose uniformity testing along with greenness and whiteness assessment. (2024, August 27). National Center for Biotechnology Information. [Link]

• Asian Journal of Pharmaceutical Research and Development Validated Mean Centering Ratio UV Spectrophotometric Method for the De. (2026, February 15). ajprd.com. [Link]

• Extraction-Spectrophotometric Determination of Uric Acid*. (n.d.). infona.pl. [Link]

• Forced Degradation – A Review. (2022, November 30). Biomedical Journal of Scientific & Technical Research. [Link]

• Chromatographic fingerprinting of ipratropium and fenoterol in their novel co-formulated inhaler treating major respira…. (n.d.). ouci.dntb.gov.ua. [Link]

• Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. (2014, May 31). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• UV Visible Spectroscopy and Drug Stability of Pharmaceutical Analysis. (2022, August 5). Walsh Medical Media. [Link]

• Direct ultraviolet method for enzymatic determination of uric acid, with equilibrium and kinetic data-processing options. (n.d.). PubMed. [Link]

• UV Spectrophotometric Development and HPLC Methods for Estimation of Paracetamol in Oral Syrup Formulation: Validation, Comparison and Application. (2020, June 30). International Journal of Psychosocial Rehabilitation. [Link]

• Uric acid detection using uv-vis spectrometer. (n.d.). ResearchGate. [Link]

• Detection of Uric Acid in UV-VIS wavelength Regime. (2023, June 30). ijcrt.org. [Link]

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Fenoterol Hydrobromide Metered-Dose Inhaler Formulation: A Technical Support Center

Welcome to the technical support center for the formulation of fenoterol hydrobromide metered-dose inhalers (MDIs). This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the experimental and development phases of fenoterol hydrobromide MDIs. This guide provides in-depth troubleshooting protocols and frequently asked questions (FAQs) to support your formulation development endeavors.

Troubleshooting Guide: A Proactive Approach to Formulation Challenges

This section is structured to address specific issues you may encounter during your experiments. Each problem is presented in a question-and-answer format, delving into the root causes and providing actionable, step-by-step protocols for resolution.

Issue 1: Inconsistent Dose Delivery and Failure in Dose Content Uniformity (DCU)

Question: My fenoterol hydrobromide MDI is failing dose content uniformity testing, with significant variability from the beginning to the end of the canister's life. What are the likely causes and how can I investigate this?

Answer: Failure to meet dose content uniformity (DCU) specifications is a critical issue that can stem from several factors, ranging from the formulation's physical stability to the mechanical performance of the MDI components. For a solution-based fenoterol hydrobromide MDI, which is common due to its low solubility in hydrofluoroalkane (HFA) propellants, the primary suspects are formulation instability (precipitation) and valve/actuator issues.

Fenoterol hydrobromide's solubility is highly dependent on the presence of co-solvents, typically ethanol, within the HFA propellant system.[1] An imbalance in the formulation, such as an insufficient ethanol concentration or excessive water content, can lead to the drug precipitating out of solution, especially at lower temperatures. This leads to a non-homogenous formulation and, consequently, inconsistent dosing.[1] Additionally, the performance of the metering valve is paramount; any inconsistency in its function will directly translate to dose variability.

The following workflow provides a systematic approach to diagnosing and resolving DCU failures.

Caption: A systematic workflow for troubleshooting Dose Content Uniformity (DCU) failures.

Protocol 1: Verification of Shaking and Actuation Technique

• Objective: To ensure that the testing procedure itself is not introducing variability.

• Procedure:

  • Review the product-specific instructions for use, paying close attention to the recommended shaking time and force.

  • Utilize a validated, automated shaker to eliminate human variability in shaking.

  • Ensure a consistent time interval between shaking and actuation, and between consecutive actuations.

  • Prime the MDI as per the label instructions before collecting doses for analysis.[2]

• Analysis: Compare the DCU results from a rigorously controlled, automated actuation protocol with previous results. If variability decreases significantly, the manual testing procedure was the likely source of error.

Protocol 2: Visual Assessment of Formulation Stability

• Objective: To detect any physical instability, such as precipitation of fenoterol hydrobromide.

• Procedure:

  • Store several MDI canisters at various temperatures, including refrigerated (2-8°C) and room temperature (20-25°C) conditions for a predetermined period.

  • Carefully chill the canisters and then safely cut them open in a controlled environment to observe the internal state of the formulation.

  • Visually inspect for any signs of drug precipitation on the canister walls or valve components.

• Analysis: The presence of solid particles confirms that the drug is not remaining in solution, which is a direct cause of DCU failure.[1]

Protocol 3: Formulation Re-evaluation and Optimization

• Objective: To adjust the formulation to ensure the physical stability of fenoterol hydrobromide.

• Procedure:

  • Based on the findings from Protocol 2, systematically vary the concentrations of ethanol and water in the formulation. A design of experiments (DoE) approach is highly recommended.

  • A study on a combined fenoterol hydrobromide and ipratropium bromide MDI found that formulations with less than 24% v/v ethanol and more than 74% v/v HFA propellant were prone to precipitation.[1]

  • Prepare small batches of the new formulations and repeat the visual stability assessment (Protocol 2).

  • For promising formulations, conduct a full DCU test.

• Analysis: Identify the formulation composition that maintains a clear solution across the desired temperature range and meets the DCU acceptance criteria.

Data Presentation: Example Formulation Compositions for Fenoterol Hydrobromide MDI

Formulation ID	HFA 134a (% v/v)	Ethanol (% v/v)	Water (% v/v)	pH	Outcome
FEN-01	> 74	< 24	1.0	3.4 ± 0.2	Precipitation Observed[1]
FEN-02	< 72	> 27	1.5	3.4 ± 0.2	Clear Solution, DCU Pass[3]
FEN-03	63.8 - 77.3	21.3 - 34.4	1.0 - 2.5	3.4 ± 0.2	Variable Stability[1]

Note: This table is illustrative and based on findings from a study on a combination product.[1][3] The optimal formulation for a single-agent fenoterol hydrobromide MDI must be determined experimentally.

Issue 2: Inconsistent Spray Pattern and Plume Geometry

Question: My fenoterol hydrobromide MDI produces an inconsistent spray pattern, sometimes appearing as a jet instead of a cone, or with significant "tailing." How can I troubleshoot this?

Answer: An inconsistent spray pattern is often a sign of issues with the atomization process, which is influenced by a combination of the formulation's physicochemical properties and the MDI's mechanical components, particularly the actuator.

The spray pattern and plume geometry are critical for effective drug delivery to the lungs.[4][5] These characteristics are governed by the formulation's vapor pressure, which is influenced by the propellant type and the concentration of co-solvents like ethanol, and the design of the actuator, including the orifice diameter, jet length, and sump depth.[4][5][6] An improper balance of these factors can lead to poor atomization and an undesirable spray pattern.

Sources

• 1. Factors Affecting the Stability and Performance of Ipratropium Bromide; Fenoterol Hydrobromide Pressurized-Metered Dose Inhalers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. inpharmatec.com [inpharmatec.com]
• 3. Factors affecting the stability and performance of ipratropium bromide; fenoterol hydrobromide pressurized-metered dose inhalers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. complexgenerics.org [complexgenerics.org]
• 5. Effects of Formulation and Actuator Design on Spray Pattern and Plume Geometry of Mometasone Furoate Metered Dose Inhalers (MDIs) | FDA [fda.gov]
• 6. Spray pattern analysis for metered dose inhalers: effect of actuator design - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Fenoterol Hydrobromide Impurity Profiling &amp; Forced Degradation

Welcome to the Analytical Development Support Center. This knowledge base provides authoritative workflows, troubleshooting steps, and mechanistic insights for conducting forced degradation (stress testing) studies on Fenoterol Hydrobromide to identify impurities and validate stability-indicating methods.

Mechanistic Overview & Regulatory Targets

Under ICH Q1A(R2) guidelines, forced degradation is required to elucidate chemical breakdown pathways and prove that analytical methods are stability-indicating[1]. The optimal target for degradation is 5–20% ; this "sweet spot" ensures sufficient generation of primary degradation products without destroying the molecule into meaningless secondary fragments[1][2].

Fenoterol hydrobromide is a β2-adrenergic agonist containing both resorcinol and phenol moieties. This specific structural topology dictates its degradation behavior:

• Oxidation: The phenolic rings are highly susceptible to peroxidative metabolism and chemical oxidation, rapidly forming complex polyphenolic products[3].

• Hydrolysis: The molecule exhibits significant instability under alkaline conditions (cleavage), whereas it remains relatively stable under acidic stress[4].

Figure 1: Forced degradation workflow for Fenoterol Hydrobromide mapping ICH Q1A(R2) stress pathways.

Self-Validating Experimental Protocols

Every protocol below incorporates quenching or neutralization. This is a critical self-validating step: failing to arrest the stress condition prior to HPLC/LC-MS injection will cause continuous degradation in the autosampler, leading to non-reproducible peak areas and dynamic retention time shifts.

Protocol A: Alkaline Hydrolysis (Base Stress)

Scientific Rationale: Fenoterol is highly sensitive to basic environments. Over-stressing easily pushes degradation past the 20% ICH limit, leading to a loss of mass balance[4].

• Preparation: Dissolve Fenoterol HBr in a compatible diluent (e.g., Acetonitrile:Water, 30:70 v/v) to a working concentration of 1.0 mg/mL[4].

• Stress Induction: Add an equal volume of 0.1 N NaOH.

• Incubation: Incubate at room temperature (20–25°C) for 2 to 4 hours. Note: Avoid high heat initially, as basic hydrolysis of fenoterol can rapidly exceed 45% degradation[4].

• Neutralization (Critical): Add an exact molar equivalent of 0.1 N HCl to neutralize the solution to pH ~7.0. This prevents the degradation of the silica backbone of your analytical column.

• Dilution & Analysis: Dilute to the final analytical concentration with mobile phase, filter through a 0.2 µm nylon membrane[5], and inject into the LC-MS/MS.

Protocol B: Oxidative Stress

Scientific Rationale: The resorcinol moiety oxidizes into reactive polyphenolic intermediates[3]. The reaction must be quenched to prevent artificial inflation of impurity peaks during queue time.

• Preparation: Prepare a 1.0 mg/mL API solution.

• Stress Induction: Add 3% H2O2 (v/v) to the sample.

• Incubation: Protect from light and incubate at room temperature for 6 hours.

• Quenching (Critical): Add a reducing agent such as sodium thiosulfate to consume residual peroxides. Verify the absence of peroxides using a starch-iodide test strip.

• Analysis: Filter and analyze via HPLC/LC-MS.

Protocol C: Acidic Hydrolysis

Scientific Rationale: Fenoterol demonstrates robust stability in acidic environments, often showing <6% degradation under standard stress[4]. Harsher conditions are required to map the acidic pathway.

• Preparation: Prepare a 1.0 mg/mL API solution.

• Stress Induction: Add an equal volume of 0.5 N HCl (note the higher normality compared to base stress).

• Incubation: Incubate at 60°C for 24 to 48 hours.

• Neutralization: Neutralize with 0.5 N NaOH prior to chromatographic analysis.

Troubleshooting Desk & FAQs

Q: My alkaline forced degradation sample shows >50% degradation, and I am losing mass balance. How do I fix this? A: According to ICH Q1A(R2), the target degradation is strictly 5–20%[1]. Because fenoterol is highly susceptible to basic hydrolysis[4], your current conditions are over-stressing the API, causing primary impurities to degrade into volatile or non-UV-absorbing secondary fragments (hence the loss of mass balance). Action: Reduce the NaOH concentration to 0.05 N, lower the temperature to ambient, and pull aliquots at 30-minute intervals to map the kinetic degradation curve accurately.

Q: I am seeing severe peak tailing for the oxidative degradation products in my LC-MS/MS analysis. What is the cause? A: Oxidation of fenoterol's resorcinol ring generates highly polar, complex polyphenolic products[3]. These polar impurities interact strongly with residual, unreacted silanols on standard C18 stationary phases. Action: Switch to a polar-embedded or fully end-capped C18 column. Additionally, ensure your mobile phase contains an appropriate volatile organic acid (e.g., 0.1% formic acid) to suppress silanol ionization and improve peak shape for MS compatibility[4].

Q: Why am I not achieving the minimum 5% degradation under thermal stress (e.g., 60°C for 7 days)? A: Fenoterol hydrobromide is inherently stable under thermal stress[4]. If 5% degradation is not achieved after scientifically justified stress conditions, ICH Q1A(R2) guidelines do not require you to force the molecule until it breaks[1]. Action: Simply document the conditions tested, prove that the mass balance is maintained (~100% assay recovery against an unstressed control), and state in your validation report that the API is thermally stable.

Quantitative Data Summaries

Table 1: Expected Forced Degradation Profile of Fenoterol Hydrobromide

Stress Condition	Reagent / Environment	Typical Exposure	Expected Degradation (%)	Primary Degradation Pathway
Alkaline	0.1 N NaOH	2–4 hours @ RT	15.0 – 45.4%	Rapid hydrolytic cleavage[4]
Oxidative	3% H2O2	6 hours @ RT	10.0 – 24.1%	Polyphenolic oxidation of resorcinol ring[3][4]
Acidic	0.5 N HCl	24 hours @ 60°C	5.0 – 6.0%	Minor acid hydrolysis[4]
Thermal	Solid State, 60°C	7 days	< 2.0%	Highly stable[4]
Photolytic	UV-Vis Light	1.2 million lux hours	< 5.0%	Minor photo-oxidation[4][6]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. m.youtube.com [m.youtube.com]
• 3. Peroxidative Metabolism of β2-Agonists Salbutamol and Fenoterol and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. docs.bvsalud.org [docs.bvsalud.org]
• 5. gdcrajampeta.edu.in [gdcrajampeta.edu.in]
• 6. onyxipca.com [onyxipca.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the Validation of an HPLC Method for Fenoterol Hydrobromide Analysis in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison and detailed experimental protocols for the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of fenoterol hydrobromide, a β2-adrenergic agonist used in the treatment of asthma and chronic obstructive pulmonary disease.[1] The validation process is meticulously aligned with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure the method is suitable for its intended purpose in pharmaceutical quality control.[2][3][4]

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[2] This guide will not only detail the "how" but, more importantly, the "why" behind each validation parameter, providing a robust framework for regulatory compliance and ensuring the integrity of analytical data.

The Analytical Challenge and the HPLC Solution

Fenoterol hydrobromide requires a precise and reliable analytical method to ensure the identity, purity, and potency of the drug substance and its formulated products. HPLC is the technique of choice due to its high resolution, sensitivity, and specificity. A typical reversed-phase HPLC method for fenoterol hydrobromide utilizes a C18 column with a mobile phase consisting of an acetonitrile and water mixture, often with pH adjustment and additives like triethylamine to improve peak shape.[1] UV detection is commonly performed at 276 nm.[1]

The Validation Workflow: An ICH-Centric Approach

A successful HPLC method validation hinges on a systematic evaluation of several key performance characteristics as stipulated by the ICH.[2]

Sources

• 1. docs.bvsalud.org [docs.bvsalud.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

A Senior Application Scientist's Guide to Fenoterol Analysis: A Cross-Validation of LC-MS/MS and HPLC Methodologies

Introduction: The Analytical Imperative for Fenoterol

Fenoterol is a potent and selective β2-adrenergic agonist widely used as a bronchodilator for the treatment of asthma and other chronic obstructive pulmonary diseases.[1] Its clinical efficacy is directly linked to its concentration at the site of action, and therefore, its quantification in both pharmaceutical formulations and biological matrices is critical. For drug development professionals and researchers, selecting the appropriate analytical methodology is a foundational decision that impacts data quality, study outcomes, and regulatory success. This guide provides an in-depth, objective comparison of two cornerstone analytical techniques—High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)—for the determination of fenoterol. We will move beyond a simple listing of features to dissect the causality behind experimental choices, providing field-proven insights into when and why to deploy each method.

Understanding the Core Technologies: A Tale of Two Detectors

At the heart of this comparison lies the fundamental difference in detection principles. Both methods utilize liquid chromatography to separate fenoterol from other components. However, how they "see" and measure the molecule dictates their performance.

• HPLC with UV-Visible Detection (HPLC-UV): This robust and widely accessible technique relies on fenoterol's inherent ability to absorb light at a specific wavelength (around 276 nm).[1] The amount of light absorbed is proportional to the concentration of the drug. Its strength lies in its simplicity, reliability, and cost-effectiveness, making it a workhorse for quality control (QC) environments where analyte concentrations are relatively high.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for high-sensitivity, high-selectivity bioanalysis.[2] After chromatographic separation, the fenoterol molecules are ionized and enter the mass spectrometer. A first quadrupole (Q1) isolates the fenoterol parent ion based on its specific mass-to-charge ratio (m/z). This isolated ion is then fragmented in a collision cell (Q2), and a second quadrupole (Q3) detects a specific fragment ion. This parent-to-fragment transition is a unique molecular fingerprint, providing unparalleled specificity and virtually eliminating matrix interference, which is crucial when working with complex biological samples like plasma or urine.[3]

Head-to-Head Performance Comparison: HPLC vs. LC-MS/MS for Fenoterol

The choice between HPLC and LC-MS/MS is dictated by the analytical objective. The data below, synthesized from validated methods in peer-reviewed literature, illustrates the profound differences in their capabilities.

Performance Parameter	HPLC with UV Detection	LC-MS/MS	Scientific Rationale & Causality
Application	Quality Control of Pharmaceutical Products (e.g., inhaler solutions)	Bioanalysis (Pharmacokinetics, Bioequivalence), Trace Analysis	HPLC-UV is ideal for assaying the high concentrations found in drug products. LC-MS/MS is essential for detecting the minute pg/mL to ng/mL levels present in biological fluids post-dosing.[1][3]
Specificity	Good; based on chromatographic retention time and UV absorbance.	Exceptional; based on retention time, parent ion mass, and fragment ion mass.	UV detection can be prone to interference from co-eluting impurities or excipients with similar UV spectra. The triple quadrupole "filter" of MS/MS provides unequivocal identification.[1][2]
Sensitivity (LOQ)	~12 µg/mL (12,000,000 pg/mL)[1]	~52.8 pg/mL [3]	This is the most significant differentiator. The MS/MS detector is orders of magnitude more sensitive, making it the only viable option for pharmacokinetic studies where plasma concentrations are very low.[4]
Linearity Range	0.025 - 0.15 mg/mL[1]	52.7 - 2109.3 pg/mL (in plasma)[3]	Each method demonstrates excellent linearity within its respective operational range, highlighting their suitability for different applications (high-concentration QC vs. low-concentration bioanalysis).
Accuracy (% Recovery)	99.53% (average)[1]	90.7% - 105.5% (across QC levels)[3]	Both methods, when properly validated according to ICH and FDA guidelines, demonstrate high accuracy, ensuring the results are true to the actual value.[5][6]
Precision (%RSD)	≤ 2.0%[1]	< 15% (generally <10%)[3]	Both methods exhibit excellent precision, indicating high repeatability. The slightly wider acceptance criteria for bioanalytical LC-MS/MS reflect the increased complexity of the biological matrix.[6]
Sample Preparation	Simple dilution ("Dilute and Shoot")	More complex (Protein Precipitation, LLE, SPE)	The high concentration in pharmaceuticals allows for simple dilution. The complex nature of biological matrices requires rigorous cleanup to remove interferences and prevent ion suppression in the MS source.[1][3]
Cost & Complexity	Lower instrument cost, simpler operation.	Higher instrument cost, requires specialized expertise.	The capital investment and operational expertise for LC-MS/MS are significantly greater, a key consideration for budget and resource planning.

Methodology Deep Dive: Validated Experimental Protocols

Trustworthiness in analytical science is built on well-documented, repeatable protocols. Below are representative, step-by-step methods for both techniques, grounded in established literature.

Protocol 1: HPLC-UV for Fenoterol Assay in Pharmaceutical Solutions

This protocol is adapted from a validated method for the quality control of fenoterol hydrobromide.[1] It is designed for robustness and simplicity.

1. Chromatographic System & Conditions:

• HPLC System: A standard HPLC system with a UV-Vis detector.
• Column: Reversed-phase C18 column (e.g., 150 mm × 4.6 mm, 5 µm).
• Rationale: C18 columns provide excellent retention and separation for moderately polar compounds like fenoterol from common pharmaceutical excipients.
• Mobile Phase: Acetonitrile and Water (30:70, v/v) containing 0.1% triethylamine, with pH adjusted to 5.0 using formic acid.
• Rationale: The acetonitrile/water ratio provides optimal retention. Triethylamine acts as a silanol-masking agent to improve peak shape and reduce tailing, while the pH of 5.0 ensures fenoterol is in a consistent, ionized state for reproducible chromatography.
• Flow Rate: 1.0 mL/min.
• Detection Wavelength: 276 nm.
• Rationale: This wavelength corresponds to a UV absorbance maximum for fenoterol, ensuring good sensitivity for the assay.
• Injection Volume: 10 µL.

2. Standard & Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve fenoterol hydrobromide reference standard in water to obtain a known concentration (e.g., 0.5 mg/mL).
• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with water to cover the linear range (e.g., 0.025 to 0.15 mg/mL).
• Sample Preparation: Take an amount of the pharmaceutical product equivalent to 10 mg of fenoterol and dilute with water to a final theoretical concentration within the calibration range (e.g., 0.06 mg/mL).

3. Validation & Analysis:

• Inject the calibration standards to establish the linearity and create a calibration curve (Peak Area vs. Concentration).
• Inject the sample solution in triplicate.
• Calculate the concentration of fenoterol in the sample by interpolating its average peak area from the calibration curve.

Protocol 2: LC-MS/MS for Fenoterol Quantification in Human Plasma

This bioanalytical protocol is synthesized from a high-sensitivity method designed for pharmacokinetic studies.[3] The focus is on clean sample extraction and selective detection.

1. Chromatographic & Mass Spectrometric System:

• LC System: A high-performance liquid chromatography system capable of delivering accurate gradients.
• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., Atlantis HILIC Silica, 100 mm x 2.1 mm, 3 µm).
• Rationale: A HILIC column is excellent for retaining polar compounds like fenoterol. It uses a high organic mobile phase, which aids in efficient desolvation and ionization in the ESI source, thereby enhancing sensitivity.[4]
• Mobile Phase: A gradient of Acetonitrile (A) and 10 mM Ammonium Acetate in Water (B).
• Flow Rate: 0.2 mL/min.
• Ionization Mode: ESI Positive.
• MRM Transition: Fenoterol: m/z 304.2 → 286.2 (example transition; must be optimized).
• Rationale: This specific parent ion (304.2) to fragment ion (286.2) transition is monitored in Multiple Reaction Monitoring (MRM) mode, ensuring only fenoterol is quantified.

2. Standard & Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of fenoterol in a suitable solvent like methanol.
• Spiked Calibration Standards & QCs: Spike appropriate volumes of the stock solution into blank human plasma to create calibration standards (e.g., 50 to 2000 pg/mL) and quality control (QC) samples at low, mid, and high concentrations.
• Sample Extraction (Liquid-Liquid Extraction):

• To 100 µL of plasma sample (or standard/QC), add an internal standard.
• Add a basic buffer (e.g., sodium borate) to deprotonate the fenoterol.
• Add 1 mL of an organic extraction solvent (e.g., a mixture of iso-octane and iso-amyl alcohol).
• Vortex vigorously to extract the fenoterol into the organic layer.
• Centrifuge to separate the layers.
• Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen.
• Reconstitute the residue in the mobile phase.

• Rationale: This multi-step extraction removes proteins and other plasma components that would interfere with the analysis and cause ion suppression in the mass spectrometer.

3. Validation & Analysis:

• Analyze the extracted calibration standards to generate a weighted (e.g., 1/x²) calibration curve.
• Analyze the extracted QCs and clinical samples.
• Quantify fenoterol in the samples using the analyte/internal standard peak area ratio against the calibration curve.

Visualization of Analytical Workflows

To provide a clear, top-down view of these protocols, the following diagrams illustrate the critical steps and decision points in each workflow.

Caption: High-level workflow for the HPLC-UV analysis of fenoterol in pharmaceutical products.

Caption: High-level workflow for the LC-MS/MS bioanalysis of fenoterol in plasma samples.

Conclusion: Selecting the Appropriate Tool for the Scientific Question

There is no single "best" method; there is only the most appropriate method for the intended purpose, a principle enshrined in regulatory guidelines like the ICH Q2(R1).[5]

Choose HPLC-UV when:

• Analyzing fenoterol in finished pharmaceutical products or bulk drug substances.

• The primary goal is routine quality control, assay, or purity testing.

• Analyte concentrations are high (µg/mL to mg/mL range).

• Cost-effectiveness, simplicity, and high throughput are major considerations.

Choose LC-MS/MS when:

• Quantifying fenoterol in complex biological matrices like plasma, urine, or tissue.

• The study objectives are pharmacokinetics, bioavailability, or bioequivalence.

• The highest levels of sensitivity (pg/mL) and specificity are non-negotiable.

• Regulatory submissions for clinical or preclinical studies are the end goal.[6]

By understanding the fundamental principles, performance characteristics, and validated protocols of each technique, researchers and drug development professionals can make informed, scientifically-sound decisions, ensuring the generation of reliable and defensible data in their critical work with fenoterol.

References

• Gallo, P., et al. (2014). Validation of new analytical methodology for determining fenoterol hydrobromide by HPLC: application in pharmaceutical products. BVS Regional Library of Psychology. Available at: [Link]

• Request PDF. (n.d.). Development and Validation of a Sensitive LC-MS/MS Method for the Determination of Fenoterol in Human Plasma and Urine Samples. ResearchGate. Available at: [Link]

• Wainer, I. W., & Xu, J. (2009). Quantitative determination of fenoterol and fenoterol derivatives in rat plasma using on-line immunoextraction and liquid chromatography/mass spectrometry. PMC. Available at: [Link]

• Siluk, D., et al. (2008). HPLC–electrospray mass spectrometric assay for the determination of (R,R)-fenoterol in rat plasma. PMC. Available at: [Link]

• European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. CPMP/ICH/381/95. Available at: [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA. Available at: [Link]

• Kailasam, S. (n.d.). Simultaneous Determination of Therapeutic Drug Analytes in Human Plasma using LC/MS/MS. Agilent Technologies. Available at: [Link]

• Musale, V., & Shah, P. (2024). Development and Validation of a Viable and User-Friendly Spectrophotometric Analytical Method for Estimation of Assay of Formoterol and Beclomethasone in Metered Dose Inhaler Formulation. International Journal of Current Science Research and Review. Available at: [Link]

• Joseph, A., et al. (2012). Development and Validation of a Sensitive LC-MS/MS Method for the Determination of Fenoterol in Human Plasma and Urine Samples. PMC. Available at: [Link]

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Fenoterol versus Formoterol: A Comprehensive Guide to Efficacy and Selectivity in β2-Adrenoceptor Agonists

As drug development shifts toward highly optimized receptor targeting, understanding the nuanced pharmacological differences between ligands of the same class is critical. Fenoterol and formoterol are both potent β2-adrenergic receptor (β2-AR) agonists, yet they represent entirely distinct functional paradigms. While fenoterol operates as a short-acting β2-agonist (SABA) characterized by massive intrinsic efficacy across multiple receptor subtypes, formoterol is a long-acting β2-agonist (LABA) whose clinical profile is defined by exquisite affinity-driven selectivity and unique membrane microkinetics.

This guide provides an in-depth, objective comparison of their mechanistic profiles, supported by quantitative data and self-validating experimental methodologies designed for modern pharmacological research.

Mechanistic Foundations: Affinity vs. Intrinsic Efficacy

The fundamental divergence between fenoterol and formoterol lies in how they achieve receptor activation and subtype selectivity.

The Efficacy-Driven Profile of Fenoterol

Fenoterol is classically categorized as a SABA, but its molecular signature is defined by its extraordinary intrinsic efficacy. In recombinant systems, fenoterol acts as a full agonist with the highest intrinsic efficacy across all three human β-adrenoceptors (β1, β2, and β3)[1]. Because it activates all three subtypes so robustly, it lacks the functional subtype selectivity required to avoid off-target cardiac (β1) effects at higher systemic doses. Its rapid onset and short duration are dictated by its hydrophilicity; it accesses the orthosteric binding site directly from the aqueous phase and is rapidly cleared.

The Affinity-Driven Selectivity and Microkinetics of Formoterol

Formoterol achieves its highly selective profile through selective affinity rather than selective intrinsic efficacy. It binds the β2-AR with significantly higher affinity than the β1 or β3 subtypes[1].

Furthermore, formoterol's prolonged duration of action (>12 hours) despite a rapid onset (~2.14 minutes) is explained by the plasmalemma diffusion microkinetic theory [2]. Formoterol possesses a precise balance of aqueous solubility and moderate lipophilicity. This allows it to rapidly diffuse through the aqueous phase to trigger immediate bronchodilation, while simultaneously partitioning into the smooth muscle lipid bilayer[2]. This lipid depot continuously leaches the drug back into the aqueous biophase adjacent to the receptor, ensuring sustained activation[3].

Fig 1. Microkinetic diffusion and β2-AR signaling pathway of Fenoterol and Formoterol.

Quantitative Data Comparison

The following table synthesizes the pharmacological metrics of fenoterol and formoterol, derived from isolated tissue preparations and recombinant cell assays.

Pharmacological Parameter	Fenoterol	Formoterol
Clinical Classification	SABA (Short-Acting)	LABA (Long-Acting)[4]
pEC50 (cAMP Accumulation)	8.23 ± 0.09[4]	9.61 ± 0.12[4]
Intrinsic Activity (vs Isoprenaline)	0.75[2]	0.84[2]
Selectivity Mechanism	Low affinity-selectivity; high intrinsic efficacy across β1, β2, β3[1]	High affinity-selectivity for β2 over β1/β3[1]
Onset of Action	Rapid	Rapid (~2.14 min)[2]
Duration of Action	Short (<4 hours)	Prolonged (>12 hours)[3]
Tissue Retention	Hydrophilic (Aqueous clearance)	Moderate lipophilicity (Plasmalemma depot)[2]

Self-Validating Experimental Protocols

To objectively compare the efficacy and selectivity of these compounds, researchers must employ assays that isolate specific pharmacological variables. The following protocols are designed with inherent self-validation mechanisms to ensure data integrity.

Protocol A: In Vitro cAMP Accumulation Assay (TR-FRET)

Purpose: To quantify the functional efficacy (Emax) and potency (pEC50) of fenoterol and formoterol at the β2-AR. Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard ELISA due to its ratiometric readout, which nullifies well-to-well volume variations and compound auto-fluorescence. IBMX (a non-selective phosphodiesterase inhibitor) is mandatory to prevent cAMP degradation, ensuring the signal strictly represents adenylate cyclase synthesis rates.

Step-by-Step Methodology:

• Cell Preparation: Seed CHO-K1 cells stably expressing the human β2-AR into a 384-well microplate at 5,000 cells/well.

• PDE Inhibition: Pre-incubate cells with 500 µM IBMX in stimulation buffer for 15 minutes at room temperature.

• Agonist Stimulation: Add fenoterol or formoterol in a 12-point half-log concentration gradient (from 10 pM to 10 µM). Incubate for 30 minutes.

• Lysis & Detection: Add the TR-FRET lysis buffer containing the europium-labeled cAMP antibody and the d2-labeled cAMP tracer.

• Incubation & Reading: Incubate for 1 hour in the dark. Read the plate on a compatible microplate reader (e.g., PHERAstar) using excitation at 337 nm and dual emission at 615 nm and 665 nm.

Self-Validation Logic:

• Positive Control: 10 µM Forskolin (directly activates adenylate cyclase, bypassing the receptor). Validates that the intracellular cAMP machinery and detection reagents are functional.

• Specificity Control: Pre-treatment with 1 µM ICI 118,551 (a β2-selective antagonist). A complete rightward shift of the agonist dose-response curve validates that the cAMP accumulation is entirely β2-AR mediated.

Fig 2. Self-validating TR-FRET workflow for quantifying β2-AR agonist efficacy.

Protocol B: Ex Vivo Airway Smooth Muscle Relaxation (Organ Bath)

Purpose: To evaluate the functional bronchodilatory efficacy and duration of action (tissue retention) of the agonists. Causality: While cAMP assays prove receptor activation, organ bath assays using guinea pig trachea or human isolated bronchi prove physiological translation. The washout phase specifically interrogates the microkinetic depot theory[2].

Step-by-Step Methodology:

• Tissue Preparation: Suspend tracheal rings in organ baths containing oxygenated Krebs-Henseleit solution at 37°C under 1g of resting tension.

• Equilibration & Pre-contraction: Equilibrate for 60 minutes. Induce a sub-maximal sustained contraction using 1 µM carbachol.

• Cumulative Concentration-Response: Add fenoterol or formoterol cumulatively (1 nM to 10 µM) to generate a relaxation curve.

• Washout & Reassertion Phase (Critical Step): Wash the tissue repeatedly with fresh Krebs solution for 60 minutes.

Self-Validation Logic:

• System Emax Control: 100 µM Isoprenaline added at the end of the experiment defines 100% maximal physiological relaxation.

• Depot Validation: After the washout phase (Step 4), tissues treated with fenoterol will rapidly return to their carbachol-contracted state due to aqueous clearance. Tissues treated with formoterol will exhibit "reassertion" of relaxation, proving that the highly lipophilic formoterol was retained in the plasmalemma and is actively re-engaging the receptor[2].

Sources

• 1. The selectivity of β-adrenoceptor agonists at human β1-, β2- and β3-adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]

Head-to-head comparison of fenoterol and terbutaline in preclinical models

Preclinical Head-to-Head Comparison: Fenoterol vs. Terbutaline

Rationale and Molecular Pharmacology

Fenoterol and terbutaline are both short-acting β2​ -adrenergic receptor (SABA) agonists utilized to induce airway smooth muscle relaxation. However, they possess fundamentally distinct molecular pharmacological profiles. For drug development professionals, understanding their differences requires evaluating not just receptor affinity ( KD​ ), but intrinsic efficacy —the ability of the agonist-receptor complex to initiate the downstream Gs-adenylyl cyclase-cAMP signaling cascade (1)[1].

Causality in Molecular Assays: In preclinical characterization, measuring intrinsic efficacy is critical. High-efficacy agonists (like fenoterol) can achieve maximal tissue responses while occupying only a fraction of available receptors. Conversely, partial agonists (like terbutaline) require higher receptor occupancy to achieve the same response and may fail to fully relax tissues under conditions of severe, refractory bronchoconstriction where receptor coupling is compromised (2)[2].

β2-Adrenergic Receptor Signaling Pathway mediating smooth muscle relaxation.

Quantitative Pharmacodynamics: In Vitro Data

When evaluated in recombinant cell lines and isolated human bronchi, fenoterol consistently demonstrates higher intrinsic efficacy than terbutaline (3)[3]. Fenoterol operates as a near-full agonist, whereas terbutaline acts as a lower-efficacy partial agonist.

Table 1: Comparative Molecular and Functional Parameters

Parameter	Fenoterol	Terbutaline	Biological Implication
Receptor Affinity ( KD​ )	High (~120 nM)	Moderate/Low	Fenoterol requires lower concentrations to bind the β2​ -AR.
Intrinsic Activity (vs. Isoprenaline)	0.75 - 0.84	0.62 - 0.66	Fenoterol generates a stronger cAMP response per receptor bound.
Guinea Pig Trachea EC50​ (Resting Tone)	~5.6 nM	~52.0 nM	Fenoterol is significantly more potent in baseline airway relaxation.
Systemic Potency Ratio	8	1	Fenoterol exhibits higher systemic crossover activity.

(Data synthesized from preclinical organ bath and pharmacokinetic modeling studies[2][3][4][5])

Ex Vivo Functional Profiling: Guinea Pig Trachea Model

The isolated guinea pig trachea is the gold-standard preclinical model for evaluating bronchodilators because its smooth muscle mechanics closely mimic human airways.

Causality Behind the Experimental Design: To differentiate a full agonist from a partial agonist, the tissue must be subjected to varying degrees of precontraction. A mild precontraction (e.g., 0.1 µM carbachol) leaves a large "receptor reserve," allowing both fenoterol and terbutaline to achieve 100% relaxation. However, a maximal precontraction (e.g., 60 µM carbachol) depletes this reserve. Under maximal contraction, terbutaline's partial agonism is unmasked as its maximal relaxation ceiling drops, whereas fenoterol maintains a higher degree of relaxant efficacy (2)[2].

Ex vivo guinea pig trachea organ bath experimental workflow.

Self-Validating Protocol: Isometric Tension Measurement in Tracheal Rings

• Tissue Preparation & Equilibration: Isolate the trachea from a euthanized guinea pig. Cut into rings (2-3 cartilage rings wide). Suspend in a 10 mL organ bath containing Krebs-Henseleit solution at 37°C, aerated with 95% O2​ / 5% CO2​ . Apply a resting tension of 1.0 g.

  • Validation step: Equilibrate for 60 minutes, washing every 15 minutes, to ensure stable baseline tone before drug exposure.

• Viability & Control Contraction: Induce a priming contraction using 1 µM Acetylcholine (ACh). Wash until baseline is re-established.

  • Validation step: Discard any tissue failing to generate at least 1.0 g of active tension, ensuring only viable smooth muscle is tested.

• Precontraction (Eliminating Receptor Reserve): Add 60 µM carbachol to induce a maximal, sustained contraction. Wait 15-20 minutes for the tension to plateau.

• Cumulative Agonist Dosing: Add fenoterol or terbutaline in half-log cumulative increments (from 10−10 M to 10−4 M). Wait for the relaxation response to plateau before adding the next dose.

• Maximal Relaxation Control: At the end of the curve, add 100 µM papaverine or 3 mM theophylline to induce 100% receptor-independent relaxation.

  • Validation step: Express the agonist-induced relaxation as a percentage of this maximum to normalize data across different tissue sizes.

In Vivo Efficacy and Systemic Safety Margins

In vivo, the superior intrinsic efficacy of fenoterol translates to potent bronchodilation but also narrows its therapeutic index compared to terbutaline (6)[6].

Causality of Adverse Effects: Because fenoterol is highly active at the site of action (up to 25 times more active than terbutaline) (4)[4], systemic absorption leads to pronounced off-target β2​ -mediated effects (e.g., skeletal muscle tremor, hypokalemia) and β1​ -mediated crossover effects (tachycardia) (7)[7]. Terbutaline, being a lower-efficacy partial agonist, exhibits a flatter dose-response curve for these systemic side effects, providing a wider safety margin during dose escalation.

References

• A Comparison of the Molecular Pharmacological Properties of Current Short, Long, and Ultra‐Long‐Acting β2‐Agonists Used for Asthma and COPD.PMC - NIH.
• Formoterol, Fenoterol, and Salbutamol as Partial Agonists for Relaxation of Maximally Contracted Guinea Pig Tracheae.PubMed.
• Relaxant effects and durations of action of formoterol and salmeterol on the isolated human bronchus.
• Pharmacokinetic/pharmacodynamic Characteristics of the beta-2-agonists Terbutaline, Salbutamol and Fenoterol.PubMed.
• Mechanical and biochemical alterations in guinea-pig tracheae caused by sensitis
• A comparison of the cardiovascular and metabolic effects of formoterol, salbutamol and fenoterol.
• Comparison of the relative airways and systemic potencies of inhaled fenoterol and salbutamol in asthmatic p

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In-vitro potency of (R,R)-fenoterol compared to the racemic mixture

An In-Depth Guide to the In-Vitro Potency of (R,R)-Fenoterol Versus its Racemic Mixture

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive comparison of the in-vitro potency of the single enantiomer (R,R)-fenoterol and its racemic mixture. As drug development increasingly focuses on stereochemically pure compounds to optimize therapeutic windows and minimize off-target effects, understanding the distinct pharmacological profiles of individual stereoisomers is paramount. This document synthesizes experimental data from receptor binding and functional assays to provide researchers, scientists, and drug development professionals with a clear, evidence-based understanding of fenoterol's stereospecific activity at the β2-adrenergic receptor (β2-AR).

Introduction: The Significance of Chirality in Fenoterol

Fenoterol is a potent β2-adrenergic receptor agonist widely used as a bronchodilator for the treatment of asthma and other respiratory diseases.[1][2][3] The fenoterol molecule possesses two chiral centers, giving rise to four distinct stereoisomers: (R,R'), (S,S'), (R,S'), and (S,R').[1] The commercially available pharmaceutical product is typically a racemic mixture of the (R,R')- and (S,S')-enantiomers.[1]

It is a well-established principle in pharmacology that stereoisomers of a chiral drug can exhibit profound differences in their biological activity, a phenomenon known as stereoselectivity. One enantiomer, the eutomer, is often responsible for the desired therapeutic effect, while the other, the distomer, may be less active, inactive, or even contribute to undesirable side effects.[4] This guide will dissect the in-vitro evidence that establishes (R,R)-fenoterol as the eutomer and quantifies its superior potency compared to the racemic mixture.

The β2-Adrenergic Receptor Signaling Pathway

The therapeutic action of fenoterol is mediated through its activation of the β2-adrenergic receptor, a G-protein coupled receptor (GPCR).[5][6] The canonical signaling cascade is initiated upon agonist binding, leading to bronchodilation through the relaxation of airway smooth muscle.[7][8]

The process unfolds as follows:

• Agonist Binding: Fenoterol binds to the β2-AR on the surface of airway smooth muscle cells.

• G-Protein Activation: This binding induces a conformational change in the receptor, promoting its coupling to the stimulatory G-protein, Gs.[9][10]

• Adenylyl Cyclase Stimulation: The activated alpha subunit of the Gs protein dissociates and stimulates the enzyme adenylyl cyclase.[11]

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to the second messenger, cyclic adenosine monophosphate (cAMP).[7][11]

• PKA Activation: Elevated intracellular cAMP levels activate Protein Kinase A (PKA).[7][10]

• Smooth Muscle Relaxation: PKA phosphorylates several downstream targets, ultimately leading to a decrease in intracellular calcium levels and the inactivation of myosin light-chain kinase, resulting in smooth muscle relaxation and bronchodilation.[5][8]

Caption: Canonical β2-AR Gs signaling pathway.

Quantitative Comparison of In-Vitro Potency

The potency of a drug is a measure of the concentration required to produce a specific effect. In vitro, this is primarily assessed through two key types of experiments: receptor binding assays, which measure the affinity of a compound for its target, and functional assays, which measure the biological response elicited by the compound.

Receptor Binding Affinity (Kᵢ)

Binding affinity describes the strength of the interaction between a ligand and a receptor. It is typically expressed as the inhibition constant (Kᵢ), with a lower Kᵢ value indicating a higher binding affinity. Radioligand binding studies have consistently demonstrated that the (R,R')-enantiomer of fenoterol has a substantially higher affinity for the β2-AR than the (S,S')-enantiomer.

In studies using membranes from HEK293 cells stably transfected with β2-AR cDNA, the Kᵢ value for (R,R')-FEN was 350 nM, while the Kᵢ for (S,S')-FEN was 27,800 nM, indicating that the (R,R')-isomer binds approximately 79 times more tightly.[1] Another study using rat erythrocytes found the Kᵢ for (R,R')-FEN to be 2,880 nM, whereas the (S,S')-FEN had no measurable specific binding.[1] This stark difference underscores that the stereochemistry at both chiral centers is critical for optimal receptor interaction.

Functional Potency (EC₅₀)

Functional assays, such as measuring the accumulation of cAMP, provide a direct measure of a compound's ability to activate the receptor and initiate a downstream biological response. The potency in these assays is expressed as the half-maximal effective concentration (EC₅₀), with a lower EC₅₀ value indicating greater potency.

Experimental data overwhelmingly show that (R,R)-fenoterol is a potent, full agonist, while (S,S)-fenoterol is a weak, partial, or full agonist depending on the cell system, with significantly lower potency.[1][12]

• In HEK293 cells expressing the β2-AR, (R,R')-FEN stimulated cAMP accumulation with an EC₅₀ of 0.3 nM. In the same system, (S,S')-FEN was a weak but full agonist with an EC₅₀ of 580 nM, making the (R,R')-enantiomer over 1900 times more potent.[1]

• In the 1321N1 astrocytoma cell line, (R,R')-FEN stimulated cAMP accumulation with an EC₅₀ of 16 nM, whereas the (S,S')-FEN had an EC₅₀ of 1856 nM, a potency difference of 117-fold.[1]

The racemic mixture, being a 1:1 combination of the (R,R') and (S,S') enantiomers, exhibits a potency that is primarily driven by the highly active (R,R')-component. However, because 50% of the mixture consists of the much less potent (S,S')-distomer, a higher total concentration of the racemate is required to achieve the same level of receptor activation as the pure (R,R')-eutomer.

Data Summary

The following table summarizes the key in-vitro potency data for fenoterol stereoisomers from various studies.

Compound	Assay Type	Cell System	Potency Metric	Value (nM)	Potency Ratio ((S,S')/(R,R'))	Reference
(R,R)-Fenoterol	Binding Affinity	HEK-β2-AR	Kᵢ	350	\multirow{2}{}{~79x}	[1]
(S,S)-Fenoterol	Binding Affinity	HEK-β2-AR	Kᵢ	27,800	[1]
(R,R)-Fenoterol	cAMP Accumulation	HEK-β2-AR	EC₅₀	0.3	\multirow{2}{}{~1933x}	[1]
(S,S)-Fenoterol	cAMP Accumulation	HEK-β2-AR	EC₅₀	580	[1]
(R,R)-Fenoterol	cAMP Accumulation	1321N1 Cells	EC₅₀	16	\multirow{2}{}{~117x}	[1]
(S,S)-Fenoterol	cAMP Accumulation	1321N1 Cells	EC₅₀	1856	[1]
(R,R)-Fenoterol	Cardiomyocyte Contractility	Rat Cardiomyocytes	EC₅₀	73	\multirow{2}{}{N/A}	[1]
(S,S)-Fenoterol	Cardiomyocyte Contractility	Rat Cardiomyocytes	EC₅₀	No significant effect	[1]

Experimental Protocol: In-Vitro cAMP Accumulation Assay

To provide practical insight, this section details a standard protocol for determining the functional potency (EC₅₀) of β2-AR agonists. The causality behind experimental choices is highlighted to ensure a self-validating system.

Objective: To quantify and compare the dose-dependent stimulation of intracellular cAMP by (R,R)-fenoterol and racemic fenoterol in HEK293 cells stably expressing the human β2-adrenergic receptor.

Materials:

• HEK293 cells stably transfected with human β2-AR (HEK-β2-AR)

• Cell culture medium (e.g., DMEM with 10% FBS, 1% Pen-Strep)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX or Rolipram)

• Test compounds: (R,R)-fenoterol, Racemic fenoterol

• Reference agonist: Isoproterenol

• cAMP detection kit (e.g., HTRF, ELISA, or LANCE)

• 384-well white assay plates

Step-by-Step Methodology

• Cell Culture and Seeding:

  • Action: Culture HEK-β2-AR cells under standard conditions (37°C, 5% CO₂). Harvest cells at ~80-90% confluency using a non-enzymatic dissociation solution to preserve receptor integrity.

  • Rationale: Maintaining healthy, sub-confluent cells ensures consistent receptor expression and responsiveness.

  • Action: Resuspend cells in assay buffer and seed into 384-well plates at a predetermined optimal density (e.g., 5,000 cells/well). Incubate for 2-4 hours to allow for cell attachment.

  • Rationale: A consistent cell number per well is critical for minimizing variability in the assay readout.

• Compound Preparation:

  • Action: Prepare stock solutions of (R,R)-fenoterol, racemic fenoterol, and isoproterenol in a suitable solvent (e.g., DMSO or water). Perform a serial dilution series for each compound in assay buffer to create a range of concentrations (e.g., 10-point, 1:3 dilution starting from 10 µM).

  • Rationale: A wide concentration range is necessary to define the full dose-response curve, including the baseline, linear portion, and maximal response (plateau).

• Agonist Stimulation:

  • Action: Add the PDE inhibitor to the cells and incubate for 15-30 minutes.

  • Rationale: PDE inhibitors prevent the degradation of newly synthesized cAMP, thereby amplifying the signal and increasing the assay window.

  • Action: Add the prepared compound dilutions to the appropriate wells. Include wells with buffer only (basal control) and a saturating concentration of isoproterenol (maximal response control).

  • Action: Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

  • Rationale: The incubation time is optimized to allow for sufficient cAMP accumulation without causing significant receptor desensitization.

• Cell Lysis and cAMP Detection:

  • Action: Add the lysis buffer provided with the cAMP detection kit to each well. This step terminates the reaction and releases intracellular cAMP.

  • Action: Follow the detection kit's instructions, which typically involve adding detection reagents (e.g., europium cryptate-labeled anti-cAMP antibody and a d2-labeled cAMP analog for HTRF). Incubate as required (e.g., 60 minutes at room temperature).

  • Rationale: The competitive immunoassay format ensures a precise and sensitive measurement of the cAMP produced.

• Data Acquisition and Analysis:

  • Action: Read the plate on a compatible microplate reader (e.g., an HTRF-certified reader).

  • Action: Normalize the raw data to the basal (0%) and maximal (100%) controls.

  • Action: Plot the normalized response against the logarithm of the compound concentration. Fit the data to a four-parameter logistic equation to determine the EC₅₀ value for each compound.

  • Rationale: This non-linear regression analysis provides a robust and accurate calculation of potency (EC₅₀) and efficacy (Emax).

Caption: Experimental workflow for cAMP assay.

Discussion and Field Insights

The data unequivocally demonstrate that the in-vitro potency of fenoterol resides almost exclusively in the (R,R)-enantiomer. The racemic mixture's activity is a direct reflection of its (R,R)-fenoterol content. This has significant implications for drug development:

• Therapeutic Dose and Drug Load: Since the (S,S)-enantiomer contributes negligibly to the desired β2-AR agonism, its presence in the racemic mixture constitutes isomeric ballast.[13] Administering the pure (R,R)-enantiomer could theoretically achieve the same therapeutic effect at half the dose of the racemate, reducing the overall chemical load on the patient.[13]

• Potential for Off-Target Effects: While much less potent at the β2-AR, the (S,S)-distomer is not entirely inert. Studies have suggested that different stereoisomers can stabilize distinct receptor conformations, potentially leading to differential G-protein coupling.[1][14] For instance, some isomers have been shown to activate both Gs and Gi protein signaling pathways, whereas (R,R)-fenoterol selectively activates Gs signaling.[14] This differential signaling could contribute to a more complex pharmacological profile for the racemate compared to the pure eutomer.

• Chiral Switching: The development of single-enantiomer drugs from existing racemates, a strategy known as "chiral switching," is a common practice in the pharmaceutical industry. The clear superiority of (R,R)-fenoterol makes it a prime example where such a strategy could offer a refined therapeutic agent with an improved benefit-risk profile.

Conclusion

In-vitro experimental evidence from both receptor binding and functional cell-based assays consistently and conclusively demonstrates that (R,R)-fenoterol is the active eutomer, exhibiting significantly greater affinity and functional potency at the β2-adrenergic receptor than its (S,S)-enantiomer. The potency of the racemic mixture is therefore dictated by the concentration of the (R,R)-enantiomer. For researchers and drug developers, this stereospecificity is a critical consideration, highlighting the potential advantages of single-enantiomer formulations in optimizing therapeutic efficacy and minimizing the potential for effects mediated by the less active distomer.

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• Jozwiak, K., et al. (2013). Comparative Molecular Field Analysis of Fenoterol Derivatives: A Platform Towards Highly Selective and Effective β2 Adrenergic Receptor Agonists. PLoS ONE, 8(8), e70921. [Link]

• Kolb, P., et al. (2010). The structural models of the (S,S')-fenoterol-In_β2-AR (a) and the (S,S')-fenoterol-Ac_β2-AR complexes (b). ResearchGate. [Link]

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• Barnes, P. J. (2002). Treatment with (R)-Albuterol Has No Advantage over Racemic Albuterol. American Journal of Respiratory and Critical Care Medicine, 165(6), 725-726. [Link]

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Investigating the Synergistic Effects of Fenoterol and Ipratropium Bromide: A Comprehensive Comparison Guide

Executive Summary

In the pharmacological management of reversible airway obstruction—predominantly Asthma and Chronic Obstructive Pulmonary Disease (COPD)—monotherapies often fail to fully reverse bronchomotor tone due to the multi-pathway nature of the disease. This guide provides an in-depth technical analysis of the synergistic combination of Fenoterol (a highly selective short-acting β2​ -adrenergic agonist, SABA) and Ipratropium Bromide (a short-acting muscarinic antagonist, SAMA). By dissecting the functional crosstalk at the airway smooth muscle (ASM) level, we objectively compare the performance of this dual-pathway approach against standard monotherapies like Salbutamol, supported by validated in vitro and in vivo experimental frameworks.

Mechanistic Foundation: The Causality of Synergy

Airway smooth muscle tone is dictated by a delicate balance between sympathetic relaxation and parasympathetic constriction. Monotherapies target only one side of this axis, leaving the other unopposed.

• Sympathetic Activation (Fenoterol): Binds to β2​ -adrenergic receptors, activating the Gs protein-adenylyl cyclase cascade. The resulting surge in cyclic AMP (cAMP) activates Protein Kinase A (PKA), which lowers intracellular calcium and inhibits myosin light chain kinase (MLCK), forcing muscle relaxation.

• Parasympathetic Blockade (Ipratropium Bromide): Vagal nerve endings release acetylcholine, which binds to M3​ muscarinic receptors on the ASM, triggering the Gq-Phospholipase C (PLC) pathway. This generates IP3, releasing intracellular calcium and causing severe bronchoconstriction. Ipratropium competitively blocks this receptor.

The Synergistic Crosstalk: Combining these agents does not merely produce an additive effect; it generates an overadditive (synergistic) interaction . By simultaneously driving the cAMP relaxation pathway and starving the IP3/Ca2+ constriction pathway, the combination drastically lowers the median effective dose (ED50) required for bronchodilation. This allows for lower systemic dosing of the β2​ -agonist, effectively neutralizing the cardiovascular side effects (e.g., tachycardia) typically associated with high-dose fenoterol .

Dual pathways of fenoterol and ipratropium bromide in airway smooth muscle relaxation.

In Vitro Evidence: Self-Validating Tracheobronchial Protocols

To objectively prove synergy over mere additivity, researchers utilize isolated tissue models. The following self-validating protocol isolates the ASM from systemic neurohumoral reflexes.

Protocol 1: Guinea-Pig Trachea Organ Bath Assay

• Step 1: Tissue Preparation. Isolate guinea-pig tracheal rings and suspend them in a tissue bath containing oxygenated Krebs-Henseleit solution at 37°C. Causality: This maintains physiological pH and the viability of the smooth muscle tissue outside the host.

• Step 2: Equilibration. Apply a resting tension of 1g and allow 60 minutes for equilibration, washing the tissue every 15 minutes. Causality: Ensures the baseline spontaneous tone stabilizes before any pharmacological intervention, preventing skewed data.

• Step 3: Pre-contraction. Introduce Carbachol ( 10−6 M) to induce a submaximal sustained contraction. Causality: Carbachol is resistant to acetylcholinesterase. Using it simulates the elevated, persistent parasympathetic tone characteristic of obstructive airway diseases.

• Step 4: Cumulative Dosing. Add fenoterol and ipratropium bromide in cumulative half-log concentration increments, both individually and in fixed-ratio combinations.

• Step 5: Isobolographic Analysis. Plot the ED50 values of the single agents on the X and Y axes and connect them to form the "line of additivity." Causality: Because the ED50 of the fenoterol/ipratropium combination falls significantly below this line, it mathematically validates a synergistic mechanism .

Clinical Performance & Comparative Efficacy

When translated to clinical applications, the synergistic mechanism yields measurable superiority over standard monotherapies like Salbutamol (Albuterol).

In a double-blind, randomized cross-over trial involving patients with chronic airflow obstruction, the combination of Fenoterol/Ipratropium (0.1 mg / 0.04 mg) was compared against Salbutamol (0.2 mg). While both achieved a similar peak increase in Forced Expiratory Volume in 1 second (FEV1), the combination demonstrated a significantly prolonged duration of action , maintaining statistical superiority over placebo at 8 hours post-inhalation—a timepoint where salbutamol's efficacy had completely waned . Similarly, in asthmatic cohorts, the combination inhaler produced significantly greater absolute bronchodilation than equivalent puffs of salbutamol .

Table 1: Comparative Pharmacodynamics & Efficacy

Metric	Fenoterol / Ipratropium (Combination)	Salbutamol (Monotherapy)	Ipratropium (Monotherapy)
Receptor Target	Dual ( β2​ Agonist + M3​ Antagonist)	Single ( β2​ Agonist)	Single ( M3​ Antagonist)
Peak FEV1 Increase	~32%	~31%	~15-20%
Duration of Action	Up to 8 hours	4 - 6 hours	4 - 6 hours
ED50 (FEV1)	Significantly Lowered (Synergy)	Standard Baseline	Standard Baseline
Cardiovascular Impact	Minimized (Lower SABA dose required)	Dose-dependent tachycardia	Negligible

Clinical Trial Workflow: Validating Bronchodilator Efficacy

To ensure trustworthiness in the clinical data presented above, drug development professionals rely on rigorous, self-validating clinical trial designs. The crossover design is the gold standard here, as it uses the patient as their own control.

Standard crossover clinical trial workflow for evaluating bronchodilator efficacy.

Protocol 2: Double-Blind, Crossover Clinical Spirometry

• Step 1: Screening & Baseline Verification. Administer a standard SABA during screening; patients must exhibit a ≥15% increase in FEV1. Causality: This confirms the presence of reversible airflow obstruction, ensuring the target smooth muscle mechanism is active and measurable.

• Step 2: Washout Phase. Implement a 48-72 hour washout period prior to each test day. Causality: Prevents pharmacological carryover effects from previous bronchodilators, ensuring receptor resensitization and an accurate baseline.

• Step 3: Double-Dummy Administration. Administer treatments (Fenoterol/Ipratropium, Salbutamol, or Placebo) using identical metered-dose inhalers (MDIs). Causality: Eliminates psychosomatic bias in both the patient and the evaluating clinician, preserving the integrity of the objective lung function data.

• Step 4: Serial Plethysmography. Measure FEV1 and specific airway resistance (sRaw) at 15m, 30m, 1h, and hourly up to 8 hours. Causality: A prolonged measurement window is critical to capture both the rapid onset (driven by the SABA) and the sustained duration (driven by the SAMA and synergistic receptor crosstalk).

References

• Title: Evidence of overadditive interaction between fenoterol and ipratropium bromide in the counteraction of cholinomimetic-induced tracheobronchial contractions. Source: Arzneimittelforschung, 1981. URL: [Link]

• Title: Pharmacological effects of a combination of fenoterol hydrobromide and ipratropium bromide. Source: Respiration, 1986. URL: [Link]

• Title: Comparison of bronchodilator effects of fenoterol/ipratropium bromide and salbutamol in patients with chronic obstructive lung disease. Source: Respiration, 1993. URL: [Link]

• Title: A comparison between a combination of ipratropium bromide plus fenoterol in a single metered dose inhaler (Duovent) and salbutamol in asthma. Source: Postgraduate Medical Journal, 1983. URL: [Link]

A Comprehensive Side-by-Side Analysis of Fenoterol Hydrobromide: Supplier Evaluation and Experimental Validation

Introduction

Fenoterol hydrobromide is a highly potent, short-acting β2​ -adrenergic receptor agonist widely utilized in respiratory pharmacology and asthma research[1]. As a catechol-containing phenylethanolamine, its structural integrity is paramount for maintaining bioactivity[2]. For researchers and drug development professionals, sourcing high-purity fenoterol hydrobromide is a critical first step. Trace impurities—such as N-dealkylation products or quinone-like oxidation degradants—can introduce significant experimental noise, off-target effects, or false negatives in functional assays[2].

Mechanism of Action & Pharmacodynamics

Fenoterol hydrobromide exerts its bronchodilatory and cellular effects by selectively binding to β2​ -adrenergic receptors ( β2​ -AR) on the cell surface[3]. This binding event triggers a conformational change that activates the stimulatory G-protein ( Gs​ ), which subsequently stimulates the membrane-bound enzyme adenylyl cyclase (AC)[4]. AC catalyzes the conversion of intracellular ATP into cyclic adenosine monophosphate (cAMP)[5]. Elevated cAMP levels activate Protein Kinase A (PKA), leading to the phosphorylation of various target proteins that ultimately mediate smooth muscle relaxation and the inhibition of inflammatory mediator release from mast cells[3],[5].

Fig 1: Fenoterol hydrobromide mechanism of action via β2-adrenergic receptor signaling.

Supplier Side-by-Side Comparison

When selecting a supplier for fenoterol hydrobromide, researchers must evaluate the guaranteed purity, available analytical documentation, and formulation suitability. Below is a comparative analysis of top-tier suppliers: MedChemExpress, Selleck Chemicals, and Cayman Chemical.

Feature / Specification	MedChemExpress (MCE)	Selleck Chemicals	Cayman Chemical
Reported Purity	≥99.08% [6]	99.81% [7]	≥98% [8]
Analytical Data Provided	NMR, LC-MS, HPLC, COA[6]	NMR, HPLC, COA[7]	GC-MS Spectral Data[8]
Solubility Profile	High in DMSO/Water[6]	High in DMSO/Water[7]	DMF: 30 mg/mL, DMSO: 30 mg/mL, PBS: 5 mg/mL[8]
Primary Application	In vitro / In vivo research[6]	In vitro / In vivo research[7]	Analytical Reference Standard / Forensic[8]

Note: Fenoterol is banned by the World Anti-Doping Agency (WADA) and is strictly for research or forensic applications, not for human or veterinary use[8].

Experimental Protocols: A Self-Validating Framework

To ensure scientific integrity, researchers must not blindly trust supplier Certificates of Analysis (COAs). The following protocols establish a self-validating system to independently verify chemical purity and functional efficacy before proceeding to complex in vivo models.

Fig 2: Self-validating experimental workflow for supplier validation and efficacy testing.

Protocol 1: Analytical Validation via HPLC-UV/MS

Causality & Rationale: Fenoterol is susceptible to oxidation and N-dealkylation[2]. Running an independent HPLC-UV/MS analysis ensures that the compound has not degraded during transit or storage. Self-Validating Mechanism: The inclusion of a solvent blank rules out system peaks, while a known reference standard validates retention time and ionization efficiency.

• Sample Preparation: Reconstitute fenoterol hydrobromide in HPLC-grade water/methanol (50:50 v/v) to a final concentration of 1 mg/mL. Prepare a pure solvent blank.

• Chromatographic Conditions: Utilize a C18 reverse-phase column (e.g., 150×4.6 mm, 3 µm) because the hydrophobic stationary phase effectively resolves the polar catecholamine from non-polar degradants. Mobile Phase A: 0.1% Formic acid in water; Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 15 minutes to ensure elution of all potential impurities.

• Detection: Monitor UV absorbance at 225 nm and 278 nm[8]. Concurrently run positive electrospray ionization mass spectrometry (ESI-MS) to confirm the parent mass ( m/z 304.3 for the free base)[8].

• Validation Check: Analyze the blank first. If peaks appear at the expected retention time of fenoterol, the column is contaminated and must be flushed. Purity is calculated by integrating the area under the curve (AUC) of the primary peak relative to the total peak area.

Protocol 2: Functional Validation via in vitro cAMP Accumulation Assay

Causality & Rationale: Chemical purity does not guarantee biological activity (e.g., due to racemization or improper folding of the target receptor in the assay). A functional assay measuring cAMP accumulation directly interrogates the β2​ -AR/Gs/AC signaling axis[3],[5]. Self-Validating Mechanism: The assay utilizes Forskolin as a positive control (directly activating AC bypassing the receptor) and a vehicle (DMSO) as a negative control, ensuring the assay window is robust and the cells are metabolically active.

• Cell Culture: Seed HEK293 cells stably expressing the human β2​ -adrenergic receptor into a 384-well microplate at 5,000 cells/well.

• Compound Treatment: Prepare a 10-point dose-response curve of fenoterol hydrobromide (ranging from 10 pM to 10 µM) in assay buffer containing 0.5 mM IBMX. Note: IBMX is a phosphodiesterase inhibitor crucial for preventing the rapid degradation of synthesized cAMP, allowing it to accumulate to detectable levels.

• Incubation: Add the compound to the cells and incubate for 30 minutes at 37°C[6]. Include Forskolin (10 µM) wells as the maximum signal control and vehicle wells as the baseline.

• Detection (HTRF): Lyse the cells using a Homogeneous Time-Resolved Fluorescence (HTRF) cAMP detection kit. Add the cryptate-labeled anti-cAMP antibody and the d2-labeled cAMP tracer. HTRF is chosen over standard ELISA due to its wash-free steps and higher sensitivity.

• Readout & Analysis: Measure the time-resolved FRET signal using a microplate reader. Calculate the EC50​ using a 4-parameter logistic non-linear regression model. Compare the calculated EC50​ against literature values to confirm the supplier's lot potency.

Conclusion

Selecting the right supplier for fenoterol hydrobromide requires balancing analytical rigor with experimental needs. MedChemExpress and Selleck Chemicals offer highly pure formulations suitable for broad in vitro and in vivo pharmacological studies, backed by comprehensive HPLC and NMR data[7],[6]. Cayman Chemical provides an excellent analytical reference standard, particularly useful for forensic or mass spectrometry-focused applications[8]. Regardless of the source, implementing self-validating analytical and functional protocols ensures the integrity, reproducibility, and trustworthiness of your downstream data.

References

• Patsnap Synapse | What is the mechanism of Fenoterol Hydrobromide?
• Patsnap Synapse | Wh
• Health Canada | Duovent® UDV Product Monograph
• NIH PubChem | Fenoterol | C17H21NO4 | CID 3343
• Selleck Chemicals | Fenoterol hydrobromide | Adrenergic Receptor agonist | CAS 1944-12-3
• Cayman Chemical | Fenoterol (hydrobromide) (Phenoterol, CAS Number: 1944-12-3)
• MedChemExpress | Fenoterol (Th-1165) | β2-adrenoceptor Agonist
• Veeprho | Fenoterol Impurities and Rel

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A Comparative Analysis of Bronchodilator Duration: Fenoterol vs. Long-Acting Beta-Agonists

This guide provides an in-depth technical assessment of the bronchodilatory duration of the short-acting beta-agonist (SABA) fenoterol in comparison to long-acting beta-agonists (LABAs), including salmeterol, formoterol, and the ultra-long-acting beta-agonist (ultra-LABA) indacaterol. Designed for researchers, scientists, and drug development professionals, this document delves into the underlying molecular pharmacology, pharmacokinetic and pharmacodynamic profiles, and the established experimental methodologies for evaluating and comparing these critical respiratory therapeutics.

Introduction: The Clinical Imperative for Understanding Bronchodilator Duration

The duration of action of a bronchodilator is a pivotal determinant of its clinical utility in the management of obstructive airway diseases such as asthma and chronic obstructive pulmonary disease (COPD). While short-acting beta-agonists (SABAs) are essential for the rapid relief of acute bronchospasm, long-acting beta-agonists (LABAs) form the cornerstone of maintenance therapy, providing sustained airway patency and symptomatic control.[1][2] A comprehensive understanding of the pharmacological and kinetic differences between these drug classes is paramount for the development of novel respiratory therapeutics and the optimization of existing treatment paradigms.

This guide will dissect the key attributes of fenoterol, a potent SABA, and compare them directly with a range of LABAs and ultra-LABAs, providing both the theoretical framework and the practical experimental protocols to rigorously assess and compare their duration of bronchodilation.

Molecular Mechanisms and Pharmacological Profiles: A Tale of Two Durations

The fundamental mechanism of action for both fenoterol and LABAs is the stimulation of β2-adrenergic receptors on airway smooth muscle cells.[3] This interaction initiates a signaling cascade that leads to bronchodilation.

The β2-Adrenergic Signaling Pathway

Activation of the β2-adrenergic receptor by an agonist triggers the dissociation of the Gs alpha subunit from the G protein complex. This, in turn, activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[3] The subsequent increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA), which phosphorylates various downstream targets, ultimately resulting in a decrease in intracellular calcium concentrations and smooth muscle relaxation.[3]

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• 2. Evidence reviews for drug combinations and sequencing for asthma management - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Evaluating the selectivity of fenoterol for beta-2 over beta-1 adrenergic receptors

Evaluating the Selectivity of Fenoterol for β2​ over β1​ Adrenergic Receptors: A Comparative Methodological Guide

Introduction

As a Senior Application Scientist specializing in GPCR pharmacology, I frequently encounter the challenge of accurately profiling adrenergic agonists. Fenoterol is a potent, full agonist at the β2​ -adrenergic receptor ( β2​ AR), widely utilized as a bronchodilator in asthma and chronic obstructive pulmonary disease (COPD), as well as a tocolytic agent [1]. However, the therapeutic window of any β2​ -agonist is heavily dictated by its selectivity over the β1​ -adrenergic receptor ( β1​ AR). Off-target activation of β1​ ARs in cardiac tissue can lead to severe tachycardia and arrhythmias [2].

To objectively evaluate fenoterol's selectivity, we must decouple its binding affinity (how tightly it binds the receptor) from its intrinsic efficacy (how robustly it activates downstream signaling). This guide provides a comprehensive framework for benchmarking fenoterol against other standard agonists, supported by self-validating experimental protocols.

Mechanistic Grounding: The β -Adrenergic Signaling Axis

Both β1​ and β2​ receptors are classical G-protein coupled receptors (GPCRs) that couple primarily to the stimulatory G-protein, G αs​ [3]. Agonist binding induces a conformational shift that activates G αs​ , which subsequently stimulates adenylyl cyclase (AC). AC catalyzes the conversion of ATP into cyclic AMP (cAMP), a critical second messenger that activates Protein Kinase A (PKA) [4]. In airway smooth muscle, this phosphorylation cascade ultimately results in bronchodilation.

GPCR-mediated Gs signaling pathway activated by fenoterol.

Comparative Pharmacological Profiling

When evaluating fenoterol, it is essential to benchmark it against a non-selective full agonist (isoproterenol) and other β2​ -selective agents (salbutamol, formoterol, salmeterol) [5],[6],[7].

Compound	Receptor Preference	β2​ Functional Potency (pEC 50​ )	β2​ Intrinsic Efficacy (E max​ )	β2​ vs β1​ Selectivity Window
Isoproterenol	Non-selective ( β1​≈β2​ )	~8.58	100% (Full Agonist)	~1x (Baseline)
Fenoterol	β2​ Selective	~8.23	~100% (Full Agonist)	~57x
Salbutamol	β2​ Selective	~6.95	~65-85% (Partial Agonist)	~107x
Formoterol	Highly β2​ Selective	~9.61	~100% (Full Agonist)	~400x
Salmeterol	Highly β2​ Selective	~9.00	~65% (Partial Agonist)	~1400x

Data synthesized from whole-cell cAMP accumulation and radioligand binding assays [5],[6],[1],[8].

Analysis: Fenoterol is a highly potent, full agonist at the β2​ AR. Unlike salbutamol and salmeterol, which act as partial agonists (E max​ < 100%), fenoterol achieves maximal receptor activation comparable to isoproterenol [9]. However, its β2​/β1​ selectivity ratio (~57-fold) is narrower than that of long-acting β2​ -agonists (LABAs) like formoterol and salmeterol, necessitating precise dosing to avoid β1​ -mediated cardiac side effects [1].

Experimental Methodologies: A Self-Validating Framework

To generate the robust data in the table above, we employ a two-tiered experimental approach. A pharmacological profile cannot rely on binding affinity alone; it must be paired with a functional readout.

Protocol 1: Whole-Cell Radioligand Binding Assay (Affinity)

Causality & Rationale: We utilize whole-cell preparations rather than isolated membranes. GPCR affinity for agonists is highly dependent on the receptor's coupling state to the G-protein. Whole cells preserve the native intracellular milieu and G-protein stoichiometry, providing a more physiologically relevant K d​ [5]. Self-Validation: The assay utilizes [3H]-CGP 12177, a hydrophilic antagonist that selectively labels surface receptors. Non-specific binding must be defined using a saturating concentration of an unlabeled antagonist (e.g., 10 μ M propranolol) to ensure the signal is receptor-specific [5],[10].

Step-by-Step Methodology:

• Cell Preparation: Culture CHO-K1 cells stably expressing either human β1​ AR or β2​ AR in 96-well plates until 80-90% confluent.

• Radioligand Addition: Add a fixed, sub-K d​ concentration of [3H]-CGP 12177 (e.g., 0.17 nM for β2​ , 0.42 nM for β1​ ) to the assay buffer.

• Competition: Add serial dilutions of fenoterol (ranging from 10 −12 to 10 −4 M) to the wells. Include control wells with 10 μ M propranolol to determine non-specific binding.

• Incubation: Incubate the plates at 37°C for 2 hours to reach thermodynamic equilibrium.

• Harvesting & Detection: Terminate the reaction by rapid vacuum filtration through Whatman GF/B filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding)[10]. Wash filters three times with ice-cold buffer.

• Quantification: Measure retained radioactivity using a liquid scintillation counter. Calculate the IC 50​ and convert to K i​ using the Cheng-Prusoff equation.

Protocol 2: TR-FRET cAMP Accumulation Assay (Functional Efficacy)

Causality & Rationale: To measure functional selectivity, we quantify the downstream production of cAMP. We utilize Homogeneous Time-Resolved Fluorescence (HTRF/TR-FRET) because it offers a massive dynamic range and eliminates auto-fluorescence interference [4],[11]. Self-Validation: This protocol includes three critical controls:

• IBMX (Phosphodiesterase inhibitor): Prevents the degradation of cAMP, ensuring the assay measures total accumulation [2].

• Isoproterenol: Serves as the 100% E max​ reference for full agonism [5].

• Forskolin: Directly activates adenylyl cyclase, providing a receptor-independent positive control to validate cell viability and assay reagent integrity [12].

Step-by-step workflow for the HTRF cAMP accumulation assay.

Step-by-Step Methodology:

• Cell Seeding: Harvest β1​ AR or β2​ AR CHO-K1 cells and resuspend in stimulation buffer containing 0.5 mM IBMX [2],[13]. Plate 5,000 cells per well in a 384-well white microplate[13].

• Stimulation: Add serial dilutions of fenoterol (10 −12 to 10 −4 M). In parallel wells, add isoproterenol (full agonist control) and forskolin (system control)[4],[12].

• Incubation: Incubate the plate at room temperature for 30-45 minutes to allow for cAMP generation[4].

• Detection Reagents: Add the TR-FRET detection reagents: d2-labeled cAMP (acceptor) and anti-cAMP-Cryptate antibody (donor), both diluted in the manufacturer's lysis buffer[4],[13].

• Signal Maturation: Incubate for 1 hour at room temperature protected from light. (Note: The assay relies on competitive binding; endogenous cAMP displaces the d2-cAMP from the antibody, decreasing the FRET signal)[11],[13].

• Readout: Read the plate on a TR-FRET compatible microplate reader (excitation at 337 nm; dual emission at 620 nm and 665 nm). Calculate the 665/620 ratio and interpolate cAMP concentrations using a standard curve[13].

Stereochemical Considerations in Selectivity

It is critical to note that fenoterol possesses two chiral centers, existing as four distinct stereoisomers. Experimental data from radioligand binding and thermodynamic Van't Hoff analyses reveal that chiral recognition heavily influences receptor subtype selectivity [14]. The (R,R')-fenoterol enantiomer exhibits significantly higher affinity and β2​ selectivity compared to the (S,S') isomer[15]. Furthermore, the binding of (R,x')-isomers is entropy-driven, whereas (S,x')-isomers are enthalpy-controlled [14],[15]. When designing assays or interpreting historical data, researchers must verify whether racemic fenoterol or a purified enantiomer was utilized, as this will drastically shift the observed pEC 50​ and selectivity index.

Conclusion

Evaluating the selectivity of fenoterol requires a rigorous, multi-assay approach. By combining whole-cell radioligand binding to assess thermodynamic affinity with HTRF cAMP assays to quantify functional efficacy, researchers can accurately map the pharmacological profile of adrenergic agonists. While fenoterol remains a highly efficacious β2​ agonist, its moderate selectivity window underscores the importance of precision pharmacology in drug development and clinical application.

References

• Baker, J. G. (2010). "The selectivity of β-adrenoceptor agonists at human β1-, β2- and β3-adrenoceptors." National Institutes of Health (NIH). Available at:[Link]

• Jozwiak, K., et al. (2011). "The effect of fenoterol stereochemistry on the β2 adrenergic receptor system: ligand directed chiral recognition." National Institutes of Health (NIH). Available at:[Link]

• Green, S. A., et al. (2015). "Salmeterol's Extreme β2 Selectivity Is Due to Residues in Both Extracellular Loops and Transmembrane Domains." DOI.org / Molecular Pharmacology. Available at:[Link]

• Lipworth, B. J., et al. (1994). "Dose-effect Relationship of the β-Agonists Fenoterol and Salbutamol in Patients With Asthma." ResearchGate. Available at:[Link]

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A Comprehensive Benchmarking Guide: The Novel Fenoterol Analogue "Fenoterol-X" versus the Parent Compound

Introduction: The Rationale for Advancing β2-Adrenergic Agonist Therapeutics

Fenoterol is a well-established short-acting β2-adrenergic agonist (SABA) utilized in the management of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1][2] Its therapeutic effect is primarily mediated by the stimulation of β2-adrenergic receptors (β2-ARs) in the smooth muscle of the airways.[1][3][4] This interaction initiates a signaling cascade that leads to bronchodilation, providing rapid relief from symptoms of bronchospasm.[1][2]

The canonical signaling pathway for fenoterol and other β2-AR agonists involves the activation of the Gs alpha subunit of the associated G-protein. This, in turn, stimulates adenylyl cyclase to increase the intracellular concentration of cyclic adenosine monophosphate (cAMP).[1][3][4] Elevated cAMP levels activate protein kinase A (PKA), which phosphorylates various downstream targets, ultimately resulting in the relaxation of airway smooth muscle.[1][4]

While effective, the development of new analogues of existing therapeutics like fenoterol is driven by the pursuit of improved pharmacological profiles. Key objectives in this endeavor include enhancing receptor binding affinity and selectivity, optimizing the duration of action, and potentially mitigating off-target effects. This guide provides a comprehensive framework for the head-to-head comparison of a novel fenoterol analogue, herein referred to as "Fenoterol-X," with its parent compound. The methodologies detailed below are designed to provide a robust and multifaceted evaluation of the pharmacological and functional characteristics of this new chemical entity.

The β2-Adrenergic Receptor Signaling Pathway

The following diagram illustrates the key steps in the β2-adrenergic receptor signaling cascade initiated by agonist binding.

Caption: β2-Adrenergic Receptor Signaling Cascade.

Experimental Benchmarking Workflow

A rigorous comparative analysis necessitates a multi-tiered approach, progressing from fundamental molecular interactions to functional physiological responses. The following workflow provides a logical progression for characterizing Fenoterol-X against fenoterol.

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